3,5-Dimethylbenzoate

Core Science & Biosynthesis

Technical Monograph: 3,5-Dimethylbenzoate Scaffolds in Medicinal Chemistry

Part 1: Executive Summary & Strategic Value

3,5-Dimethylbenzoate (and its parent acid, 3,5-dimethylbenzoic acid) represents a critical pharmacophore and intermediate in modern drug development. Unlike the unsubstituted benzoate, the introduction of methyl groups at the meta (3,5) positions imparts unique steric and electronic properties that significantly alter metabolic stability and receptor binding affinity.

For the medicinal chemist, this scaffold offers a tactical advantage:

• Metabolic Blockade: The methyl groups obstruct the meta positions, common sites for CYP450-mediated hydroxylation, thereby extending the half-life (

  ) of the parent drug.

• Lipophilicity Modulation: The addition of two methyl groups increases the calculated LogP (cLogP) by approximately 1.0 unit compared to benzoate, enhancing membrane permeability without introducing excessive hydrophobicity that leads to non-specific binding.

• Conformational Restriction: While less sterically crowded than 2,6-disubstituted analogs (which twist the carboxylate out of plane), the 3,5-pattern creates a wider hydrophobic breadth, ideal for filling specific hydrophobic pockets in enzyme active sites (e.g., allosteric modulators).

Part 2: Chemical Constitution & Physicochemical Profile

Structural Analysis

The 3,5-dimethylbenzoate anion consists of a benzene ring substituted with a carboxylate group at position 1 and methyl groups at positions 3 and 5.[1]

• Symmetry: The molecule possesses

  symmetry, simplifying its NMR spectra (equivalent methyls and equivalent aromatic protons at positions 2 and 6).

• Electronic Effect: The methyl groups are weak electron donors (+I effect). This increases the electron density of the aromatic ring slightly compared to benzoic acid, making the ring more susceptible to electrophilic attack, while making the carboxylic acid slightly less acidic (higher pKa).

Physicochemical Data Table

Property	3,5-Dimethylbenzoic Acid (Precursor)	Methyl 3,5-Dimethylbenzoate (Ester)
CAS Number	499-06-9	25081-39-4
Molecular Formula
Molecular Weight	150.18 g/mol	164.20 g/mol
Physical State	White Crystalline Powder	White Low-Melting Solid / Liquid
Melting Point	169–171 °C	31–33 °C
Boiling Point	~271 °C (sublimes)	239–240 °C
pKa	4.32 (at 25 °C)	N/A (Neutral)
Solubility	MeOH, EtOH, Ether; Low in	Organic solvents; Insoluble in
Density	1.09 g/cm³	1.027 g/mL

Part 3: Synthetic Pathways & Production[2]

The synthesis of 3,5-dimethylbenzoate derivatives typically proceeds through the oxidation of mesitylene (1,3,5-trimethylbenzene). This route is preferred industrially due to the availability of mesitylene.

Synthesis Workflow Visualization

Figure 1: Synthetic pathway from Mesitylene to Methyl 3,5-Dimethylbenzoate via selective oxidation.

Industrial vs. Laboratory Synthesis

• Industrial (Catalytic Oxidation): Uses

  with Cobalt/Manganese acetate catalysts in acetic acid. This avoids nitration byproducts but requires high pressure/temperature.

• Laboratory (Nitric Acid Oxidation): Refluxing mesitylene with dilute

  .

  • Risk:[2] Competitive nitration of the ring.

  • Mitigation: Use of dilute acid and extended reflux times, followed by purification via base extraction (

    ).

Part 4: Reactivity & Derivatization

Understanding the reactivity profile is essential for using this scaffold in library synthesis.

Electrophilic Aromatic Substitution (EAS)

The 3,5-dimethylbenzoate ring is activated by the two methyl groups but deactivated by the ester/acid group.

• Directing Effects:

  • Methyl groups: Ortho/Para directing (relative to themselves).

  • Ester/Acid group: Meta directing.[3]

• Result: The positions 2 and 6 are sterically hindered by the adjacent methyl and carboxylate. Position 4 (para to the carboxylate, ortho to both methyls) is the most electronically favorable and sterically accessible site for EAS (e.g., bromination, nitration).

Mechanism Visualization

Figure 2: Reactivity map highlighting the distinct chemical handles available on the scaffold.

Part 5: Experimental Protocols

Protocol A: Synthesis of Methyl 3,5-Dimethylbenzoate (Fischer Esterification)

Objective: Convert 3,5-dimethylbenzoic acid to its methyl ester for purification or use as a lipophilic intermediate.

Reagents:

• 3,5-Dimethylbenzoic acid (10.0 g, 66.6 mmol)

• Methanol (Anhydrous, 100 mL)

• Sulfuric acid (

  , conc., 1.0 mL) or Thionyl Chloride ( , 1.2 eq)

Methodology:

• Setup: Equip a 250 mL Round Bottom Flask (RBF) with a magnetic stir bar and a reflux condenser.

• Dissolution: Add 3,5-dimethylbenzoic acid to methanol. Stir until suspended.

• Catalysis:

  • Option A (Acid Cat): Add

    dropwise.

  • Option B (Acid Chloride): Cool to 0°C, add

    dropwise, then warm to RT.

• Reflux: Heat the mixture to reflux (65 °C) for 4–6 hours. Monitor by TLC (Eluent: 10% EtOAc/Hexane). The acid spot (

  ) should disappear, replaced by the ester spot ( ).

• Workup:

  • Cool to room temperature.[4][5]

  • Concentrate methanol under reduced pressure (Rotavap).

  • Dissolve residue in Ethyl Acetate (50 mL).

  • Wash with Sat.

    (2 x 30 mL) to remove unreacted acid. Caution: evolution.

  • Wash with Brine (30 mL), dry over

    , and filter.

• Purification: Evaporate solvent. The product usually crystallizes as a low-melting white solid or colorless oil upon cooling.

  • Yield expectation: >90%.[4][6][7]

Protocol B: Quality Control (NMR Analysis)

Validation:

• 1H NMR (CDCl3, 400 MHz):

  • 2.37 (s, 6H, )
  • 3.90 (s, 3H, )
  • 7.20 (s, 1H, Ar-H, para-position)
  • 7.68 (s, 2H, Ar-H, ortho-positions)

Part 6: Applications in Drug Discovery[11]

Pharmacophore Design

The 3,5-dimethylbenzoate moiety is frequently employed to mimic the phenyl ring of benzoic acid while improving pharmacokinetic (PK) properties.

• Case Study (Antimalarials): In the development of 4-pyridinemethanol antimalarials, the 3,5-dimethyl substitution pattern was found to optimize lipophilicity, aiding the drug in crossing the parasite's vacuolar membrane.

• Case Study (GPCR Ligands): Used as a "cap" group in peptide mimetics. The methyl groups fill the hydrophobic sub-pockets (

  / ) of proteases or GPCRs, increasing potency by 10-100 fold compared to the unsubstituted benzoate.

Isotopic Labeling

Deuterated 3,5-dimethylbenzoic acid (

-analog) is a standard internal reference in mass spectrometry (MS) and NMR for metabolomics. The methyl groups provide a strong, singlet signal that does not overlap with complex biological background noise.

References

• Biosynth. (n.d.). 3,5-Dimethylbenzoic acid | 499-06-9.[5][8][9] Retrieved from

• Sigma-Aldrich. (n.d.). 3,5-Dimethylbenzoic acid Product Specification. Retrieved from

• ChemicalBook. (2025).[1][5][6] Methyl 3,5-dimethylbenzoate Chemical Properties and Spectral Data. Retrieved from

• PubChem. (n.d.).[6] Compound Summary: Methyl 3,5-dimethylbenzoate (CID 273300). National Library of Medicine.[1] Retrieved from

• Organic Syntheses. (n.d.). Preparation of Mesitoic Acid (Analogous oxidative procedures). Retrieved from

• BenchChem. (2025). Physical and chemical properties of 3,5-Dimethoxybenzoic Acid (Structural Analog Comparison). Retrieved from

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• 7. 3,5-Dinitrobenzoic acid(99-34-3) 1H NMR spectrum [chemicalbook.com]
• 8. 3,5-Dimethylbenzoic acid(499-06-9) 1H NMR [m.chemicalbook.com]
• 9. 3,5-Dimethylbenzoic acid | 499-06-9 [chemicalbook.com]

Foundational Principles: The "Why" of Crystal Structure Analysis

An In-Depth Technical Guide to the Crystal Structure Analysis of Methyl 3,5-Dimethylbenzoate

This guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of methyl 3,5-dimethylbenzoate, a key aromatic ester.[1][2] Designed for researchers and professionals in crystallography and drug development, this document moves beyond a simple recitation of methods to explore the underlying scientific rationale for each stage of the analysis. We will delve into the complete experimental and computational workflow, from obtaining a suitable single crystal to the final validation and interpretation of the three-dimensional atomic structure.

Understanding the precise three-dimensional arrangement of atoms in a molecule is fundamental to predicting its physical and chemical properties. For a compound like methyl 3,5-dimethylbenzoate, which serves as a building block in organic synthesis, knowledge of its solid-state structure is paramount.[3] Single-crystal X-ray diffraction (SC-XRD) remains the definitive technique for this purpose, offering unparalleled accuracy in determining bond lengths, bond angles, and, crucially, the network of intermolecular interactions that dictate how molecules pack together in a solid.[4][5] This packing arrangement influences critical material properties such as solubility, melting point, stability, and bioavailability.

This guide is structured to mirror the logical flow of an actual crystallographic study, emphasizing the causality behind our experimental choices and the self-validating nature of the refinement process.

Experimental & Computational Workflow

The journey from a powdered compound to a fully refined crystal structure is a multi-step process that bridges wet chemistry with sophisticated computational analysis.

Synthesis and Crystal Growth: The Prerequisite for Diffraction

The absolute prerequisite for SC-XRD is a high-quality single crystal.[6] This necessitates a pure sample and a carefully controlled crystallization process.

A. Synthesis of Methyl 3,5-Dimethylbenzoate

While the compound is commercially available, a common and efficient laboratory-scale synthesis is the Fischer-Speier esterification of 3,5-dimethylbenzoic acid with methanol, catalyzed by a strong acid like sulfuric acid.[7]

• Rationale: This method is robust, uses inexpensive reagents, and the equilibrium can be driven towards the product (the ester) by using an excess of the alcohol (methanol), which also serves as the solvent.[8]

B. Protocol for Single Crystal Growth

The quality of the diffraction data is directly dependent on the quality of the crystal. The goal is to grow a single crystal of suitable size (typically 0.1-0.3 mm in each dimension) with minimal internal defects. The reported method for obtaining diffraction-quality crystals of methyl 3,5-dimethylbenzoate is slow evaporation.[9][10]

Step-by-Step Protocol:

• Prepare a Saturated Solution: Dissolve a small amount of purified methyl 3,5-dimethylbenzoate in a suitable solvent. Given its low melting point (28-34°C), a volatile solvent like methanol or ethanol is an excellent choice.[11] The solution should be prepared at room temperature until it is just saturated.

• Ensure Purity: Filter the solution through a syringe filter (e.g., 0.22 µm) into a clean, small vial. This step is critical to remove any dust or particulate matter that could act as nucleation sites, leading to the formation of multiple small crystals instead of a single large one.

• Control Evaporation: Cover the vial with a cap, but do not seal it completely. Pierce the cap with a needle or use a cap that allows for very slow solvent evaporation.

• Maintain Stability: Place the vial in a location free from vibrations and significant temperature fluctuations. Over several days, as the solvent slowly evaporates, the solution will become supersaturated, and crystal nucleation and growth will occur.

• Harvesting: Once crystals of suitable size have formed, they should be carefully harvested from the mother liquor using a pipette or a small loop.

• Causality: Slow evaporation is the method of choice because it allows molecules to deposit onto the growing crystal lattice in a highly ordered fashion, minimizing defects. Rapid crystallization traps solvent and introduces disorder, which degrades diffraction quality.

Data Collection: Probing the Crystal with X-rays

Once a suitable crystal is obtained, it is subjected to X-ray analysis to generate a diffraction pattern.

Caption: Workflow for Single-Crystal X-ray Diffraction Data Collection.

Step-by-Step Protocol:

• Crystal Mounting: The selected crystal is carefully mounted on a thin glass fiber or a cryo-loop.[5][12]

• Cryo-cooling: The mounted crystal is placed on the diffractometer's goniometer head and immediately cooled to a low temperature (e.g., 100 K) in a stream of cold nitrogen gas.

  • Expertise: Cooling is not merely to prevent solvent loss; it is a critical step to minimize thermal vibrations of the atoms (anisotropic displacement). This results in sharper diffraction spots at higher angles, leading to a higher resolution structure and more precise bond lengths.

• Data Collection: X-rays (commonly from a Molybdenum or Copper source) are directed at the crystal.[12] The crystal is rotated, and a series of diffraction images are collected by a detector over a wide range of orientations.[5] A complete data set may take several hours to collect.[12]

• Data Integration and Reduction: The collected images are processed by software. This step locates the diffraction spots, measures their intensities, and correlates them with their unique crystallographic indices (h, k, l). This process generates the primary data file (an .hkl file) used for structure solution. Corrections for experimental factors like absorption are also applied.

Structure Solution and Refinement: From Data to Model

This phase is entirely computational and involves converting the indexed reflection intensities into a chemically sensible atomic model.

Caption: The iterative cycle of crystallographic structure refinement.

Methodology and Rationale:

• Structure Solution: The first step is to solve the "phase problem." We have the intensities (amplitudes) of the diffracted waves but have lost the phase information. Programs like SHELXT use statistical methods known as direct methods to estimate the initial phases and generate an initial electron density map. This map reveals the positions of most of the heavier atoms (carbon and oxygen).

• Structure Refinement: The initial atomic model is then refined using a least-squares process with a program like SHELXL.[13] This is an iterative process:

  • Causality: The program calculates the diffraction pattern that would be produced by the current atomic model. It then compares this calculated pattern to the experimental data from the .hkl file. The positions and displacement parameters of the atoms are adjusted to minimize the difference between the calculated and observed data.

  • Hydrogen Atoms: After the non-hydrogen atoms are well-positioned, hydrogen atoms are typically located in a difference-Fourier map and then placed in geometrically calculated positions, refined using a "riding model".[9]

  • Anisotropic Refinement: In the final stages, the thermal motion of non-hydrogen atoms is modeled as ellipsoids rather than spheres (anisotropic displacement parameters), which provides a more accurate representation of the electron density.

  • Trustworthiness & Validation: The quality of the final model is assessed using several metrics, most notably the R-factor (R1). This value represents the agreement between the experimental and calculated diffraction data; a low R1 value (typically < 0.05 for high-quality data) indicates a reliable and accurate structure.

Results: The Crystal Structure of Methyl 3,5-Dimethylbenzoate

The successful application of the workflow described above yields a detailed crystallographic model. The data presented here are based on the published structure determination.[9][10]

Crystallographic Data Summary

All quantitative data are summarized in the table below for clarity and ease of comparison.

Parameter	Value
Chemical Formula	C₁₀H₁₂O₂
Formula Weight	164.20 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.3758 (4)
b (Å)	5.8642 (2)
c (Å)	15.1119 (6)
β (°)	105.152 (2)
Volume (ų)	887.16 (6)
Z (Molecules per cell)	4
Calculated Density (g/cm³)	1.229
Radiation	Mo Kα (λ = 0.71073 Å)
Temperature (K)	100
Final R1 [I > 2σ(I)]	0.0411
wR2 (all data)	0.1154
CCDC Deposition Number	2171121
Data sourced from Acta Crystallographica Section E.[9]

Molecular Structure and Intermolecular Interactions

The analysis reveals that the molecule is largely planar. The key finding from the crystal structure analysis is not just the geometry of a single molecule, but how the molecules arrange themselves in the solid state. The crystal packing of methyl 3,5-dimethylbenzoate is dominated by weak C—H···O hydrogen bonds.[9][14]

• Expert Insight: While not as strong as conventional O-H···O or N-H···O hydrogen bonds, these C—H···O interactions are highly directional and play a crucial role in supramolecular chemistry. In this structure, they are the primary force guiding the assembly of molecules.

Specifically, the carbonyl oxygen atom acts as an acceptor for hydrogen atoms from the aromatic ring and methyl groups of neighboring molecules. This interaction links the molecules into one-dimensional "strands." These strands then pack together to form two-dimensional layers.[9]

Caption: Supramolecular assembly via C-H···O hydrogen bonds.

Conclusion

The crystal structure analysis of methyl 3,5-dimethylbenzoate provides a definitive three-dimensional model of the molecule in the solid state. The process, encompassing careful crystallization, precise data collection, and rigorous computational refinement, confirms the molecular connectivity and reveals the subtle intermolecular forces governing its crystal packing. The dominant C—H···O interactions that guide the formation of molecular strands are a key insight, providing a basis for understanding the material's properties and for the rational design of other crystalline materials. This guide demonstrates a robust, self-validating workflow that stands as a gold standard in chemical and pharmaceutical science.

References

• Jelsch, C., et al. (2022). Crystal structures of methyl 3,5-dimethylbenzoate, 3,5-bis(bromomethyl)phenyl acetate and 5-hydroxybenzene-1,3-dicarbaldehyde. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 7), 693-698. Available at: [Link]

• Ferguson, G., & Low, J. N. (2005). Methyl 3,5-dinitrobenzoate. Acta Crystallographica Section E: Structure Reports Online, 61(6), o1711-o1712. Available at: [Link]

• National Center for Biotechnology Information (n.d.). 3,5-dimethylbenzoate. PubChem Compound Database. Retrieved from: [Link]

• MySkinRecipes (n.d.). Methyl 3,5-dimethylbenzoate. Retrieved from: [Link]

• CP Lab Safety (n.d.). Methyl 3, 5-dimethylbenzoate, min 98%, 100 grams. Retrieved from: [Link]

• Jelsch, C., et al. (2022). Crystal structures of methyl 3,5-dimethylbenzoate, 3,5-bis(bromomethyl)phenyl acetate and 5-hydroxybenzene-1,3-dicarbaldehyde. ResearchGate. Available at: [Link]

• OlexSys (n.d.). Structure Refinement. Retrieved from: [Link]

• National Center for Biotechnology Information (n.d.). Methyl 3,5-dinitrobenzoate. PubChem Compound Database. Retrieved from: [Link]

• Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL. Retrieved from: [Link]

• SERC Carleton (2007). Single-crystal X-ray Diffraction. Retrieved from: [Link]

• Jelsch, C., et al. (2022). Crystal structures of methyl 3,5-dimethylbenzoate, 3,5-bis(bromomethyl)phenyl acetate and 5-hydroxybenzene-1,3-dicarbaldehyde. IUCr. Available at: [Link]

• Google Patents (n.d.). A method for synthesizing methyl 2,4-dihydroxy-3,6-dimethylbenzoate using 4-O-desmethylbarbaric acid.

• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(Pt 1), 112–122. Available at: [Link]

• Watkin, D. J. (2010). Structure refinement: Some background theory and practical strategies. ResearchGate. Available at: [Link]

• ORNL Neutron Sciences (2016). Single Crystal Diffraction: The Definitive Structural Technique. Retrieved from: [Link]

• University of the Fraser Valley (n.d.). Preparation of Methyl Benzoate. Retrieved from: [Link]

• Palatinus, L. (n.d.). Structure solution and refinement: introductory strategies. Retrieved from: [Link]

• PubMed (2009). 2H NMR and X-ray diffraction studies of methyl rotation in crystals of ortho-methyldibenzocycloalkanones. Retrieved from: [Link]

• Mathematical Crystallography Class Notes (n.d.). Crystal Structure Determination & Refinement. Retrieved from: [Link]

• Google Patents (n.d.). Production method of 3,5-dimethylbenzoic acid.

• Novus Light (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. Retrieved from: [Link]

• ISIS Neutron and Muon Source (n.d.). Single Crystal Refinement using SHELX program. Retrieved from: [Link]

• Sheldrick, G. M. (2008). Crystal structure refinement with SHELXL. ResearchGate. Available at: [Link]

• YouTube (2020). Preparing a Single-Crystal X-ray Diffraction Scan. Retrieved from: [Link]

• ACS Central Science (2017). New Tricks of the Trade for Crystal Structure Refinement. Retrieved from: [Link]

• FDA Global Substance Registration System (n.d.). METHYL 3,5-DIMETHOXYBENZOATE. Retrieved from: [Link]

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• 9. Crystal structures of methyl 3,5-di­methyl­benzoate, 3,5-bis­(bromo­meth­yl)phenyl acetate and 5-hy­droxy­benzene-1,3-dicarbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
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Solubility of 3,5-Dimethylbenzoic Acid: Thermodynamic Profile &amp; Experimental Protocols

This guide serves as a technical reference for the solubility behavior, thermodynamic characterization, and experimental determination of 3,5-Dimethylbenzoic acid (3,5-DMBA). It is structured to support process optimization in pharmaceutical intermediate synthesis and crystal engineering.[1]

Executive Summary

3,5-Dimethylbenzoic acid (CAS: 499-06-9) is a critical organic intermediate used in the synthesis of agrochemicals (e.g., hydrazide-based insecticides), liquid crystal precursors, and pharmaceutical active ingredients.[2][3] Its solubility profile is governed by the interplay between its hydrophobic xylyl core and the hydrophilic carboxylic acid moiety.[1]

For process scientists, 3,5-DMBA presents a classic solubility challenge: it exhibits high solubility in short-chain alcohols and polar aprotic solvents but limited solubility in water and non-polar hydrocarbons. Understanding this landscape is essential for designing efficient recrystallization processes (e.g., cooling crystallization from ethanol/water anti-solvent systems).[1]

Physicochemical Profile

Before addressing solvent interactions, the solid-state properties of the solute must be established.[1] These values serve as the input parameters for ideal solubility modeling.

Property	Value	Source / Context
Molecular Structure		3,5-substitution pattern reduces steric hindrance compared to 2,6-isomers.[1]
Molecular Weight	150.17 g/mol	—
Melting Point ( )	442.9 K (169.75°C)	Belhachemi et al. [1]
Enthalpy of Fusion ( )	22.6 kJ/mol	Critical for Van't Hoff ideal solubility calculations [1].[1]
pKa	4.32 (at 25°C)	Weak acid; pH-dependent solubility in aqueous media.[1]
LogP	2.61	Lipophilic; prefers organic phases.[1]

Solubility Landscape & Solvent Screening

The solubility of 3,5-DMBA follows the rule of "like dissolves like," but with specific deviations due to hydrogen bonding capability.

Solvent Class Performance[1]

• Short-Chain Alcohols (Methanol, Ethanol): High Solubility. The hydroxyl groups of the solvent engage in hydrogen bonding with the carboxylic acid head of 3,5-DMBA. Methanol is often the solvent of choice for initial dissolution (approx.[1] 1g/10mL).[1][3]

• Polar Aprotic (Acetone, Ethyl Acetate): Good Solubility. Effective for dissolving the organic core, though lacking the hydrogen bond donation capability of alcohols.

• Non-Polar Hydrocarbons (n-Hexane, Toluene): Low to Moderate Solubility. Solubility is significantly lower due to the polarity mismatch with the carboxylic acid group.[1] n-Hexane is frequently used as an anti-solvent or for determining baseline non-polar interactions [1].[1]

• Water: Sparingly Soluble. Due to the hydrophobic methyl groups and the aromatic ring, water solubility is low at room temperature but increases significantly near the boiling point, making water an excellent anti-solvent or co-solvent for cooling crystallization.

Ideal Solubility Prediction

Using the experimentally determined enthalpy of fusion, the ideal solubility (

) at any temperature ( ) can be predicted using the simplified Van't Hoff equation.[1] Deviations from this line indicate non-ideal solute-solvent interactions (activity coefficient ).[1] [1]

• : Gas constant ( )[1]
• : [1][4]
• : [1][4]

Scientist's Note: Since

for 3,5-DMBA is relatively moderate (compared to benzoic acid's ~18 kJ/mol), the temperature dependence of solubility is significant, validating the use of cooling crystallization.

Experimental Protocol: Laser Monitoring Method

For precise solubility determination, the Dynamic Laser Monitoring Method (synthetic method) is superior to static gravimetric analysis because it eliminates sampling errors and filter-retention losses.[1]

Principle

A mixture of solute and solvent is heated until complete dissolution (clear solution, high laser transmission) and then cooled until nucleation occurs (turbid solution, low laser transmission). The process is repeated with varying concentrations to map the saturation temperature (

).[1]

Workflow Diagram

Figure 1: Dynamic Laser Monitoring workflow for solubility determination. The hysteresis check involves re-heating to confirm the dissolution temperature matches the saturation point.

Step-by-Step Procedure

• Preparation: Accurately weigh 3,5-DMBA (

  ) and solvent ( ) into a jacketed glass vessel.

• Setup: Insert a laser source (approx. 10 mW) and a photodetector on opposite sides of the vessel. Ensure continuous magnetic stirring.

• Dissolution: Heat the mixture to

  (where the solid is fully dissolved). Laser transmissivity should be maximum ( ).[1]

• Equilibration: Maintain

  for 30 minutes to ensure thermodynamic equilibrium.

• Cooling Scan: Lower the temperature at a slow, controlled rate (e.g.,

  ) to prevent wide metastable zone width (MSZW) errors.

• Detection: Record the temperature (

  ) where laser intensity drops sharply ( ). This indicates the onset of nucleation.[1]

• Validation: Re-heat the suspension. The temperature at which the solution becomes clear again should be close to

  .[1] The average is taken as the equilibrium solubility temperature.[1]

Mathematical Modeling

To correlate experimental data for process design, the Modified Apelblat Equation is the industry standard for 3,5-DMBA.

[1]

• : Mole fraction solubility.[1][5]
• : Absolute temperature (K).[1]
• : Empirical model parameters derived from regression analysis.

Thermodynamic Interpretation of Parameters:

• Parameter

  is related to the enthalpy of solution.[1] A negative value confirms the endothermic nature of dissolution (solubility increases with ).[1]

• Parameter

  accounts for the temperature dependence of the heat capacity difference between solid and liquid forms.[1]

Applications in Process Chemistry

Purification via Crystallization

The steep solubility curve in alcohols vs. the flat curve in water suggests a Cooling + Anti-solvent strategy:

• Dissolve crude 3,5-DMBA in hot Ethanol (

  ).

• Slowly add Water (anti-solvent) to reduce solubility power.[1]

• Cool to

  . Result: High yield of high-purity crystals due to the rejection of polar impurities into the aqueous mother liquor.[1]

HPLC Analysis

For solubility determination via HPLC (if laser method is unavailable), use a Reverse Phase (C18) column:

• Mobile Phase: Acetonitrile : Water (with 0.1% Phosphoric Acid).[1]

• Detection: UV at 230-254 nm.[1]

• Note: 3,5-DMBA will elute later than benzoic acid due to the lipophilic methyl groups [4].[1]

References

• Belhachemi, B., Ufnalsky, W., & Derriche, Z. (1996).[1][4] Determination of melting enthalpies and solubility curves in n-hexane of 2,3- and 3,5-dimethyl benzoic acids. Journal de Chimie Physique, 93, 1117-1128.[1]

• Colomina, M., Jimenez, P., et al. (1984).[1][4] Thermochemical properties of benzoic acid derivatives. XI. Vapour pressures and enthalpies of sublimation.[1][4] Journal of Chemical Thermodynamics, 16, 1121-1127.[1][4]

• NIST Chemistry WebBook.[1] Benzoic acid, 3,5-dimethyl- Thermochemical Data. Standard Reference Data. Link

• SIELC Technologies.[1][6] Separation of Benzoic acid, 3,5-dimethyl- on Newcrom R1 HPLC column. Application Note. Link

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3,5-Dimethylbenzoate as a Bacterial Carbon Source: Metabolic Pathways &amp; Experimental Protocols

The following technical guide details the metabolic role, experimental utilization, and catabolic pathways of 3,5-Dimethylbenzoate (3,5-DMB) in bacterial systems.

Part 1: Executive Summary & Chemical Context

3,5-Dimethylbenzoate (3,5-DMB) represents a structurally significant probe for analyzing the steric limits of aromatic catabolism. Unlike its isomer 3,4-dimethylbenzoate, which is readily mineralized by many Pseudomonas species, 3,5-DMB presents a unique metabolic challenge. The symmetrical placement of methyl groups at the meta positions relative to the carboxyl group creates significant steric hindrance for standard ring-cleavage dioxygenases.

While often considered a "dead-end" substrate for wild-type soil bacteria, 3,5-DMB can serve as a sole carbon and energy source for specialized strains (e.g., specific Comamonas and Rhodococcus isolates) or engineered systems. Its primary utility lies in:

• Metabolic Engineering: Testing the substrate specificity of evolved xyl/tol pathway enzymes.

• Biocatalysis: Precursor for the synthesis of dimethyl-substituted lactones via dead-end metabolism.

• Bioremediation: Model substrate for complex alkylbenzoate degradation in petrochemical wastewater.

Part 2: Metabolic Pathways (The Core Mechanism)

The utilization of 3,5-DMB hinges on the bacterium's ability to overcome the "3,5-Dimethylcatechol Bottleneck."

The Upper Pathway: Activation & Dihydroxylation

In aerobic systems, the catabolism initiates with the conversion of the benzoate ring to a catechol derivative.

• Enzyme: Toluate 1,2-dioxygenase (XylXYZ or equivalent).

• Mechanism: Introduction of molecular oxygen at the 1,2 positions (relative to the carboxyl group), followed by decarboxylation.

• Intermediate: 3,5-Dimethylcatechol (3,5-DMC).[1]

The Lower Pathway: Ring Cleavage (The Critical Checkpoint)

This is the limiting step. The presence of methyl groups at both meta positions of the original ring (positions 3 and 5 on the catechol) interferes with the standard meta-cleavage enzymes (Catechol 2,3-dioxygenases, C23O).

• Scenario A (Dead-End/Inhibition): In strains like Pseudomonas stutzeri OX1 or wild-type P. putida mt-2, the C23O enzyme cannot accommodate the steric bulk of 3,5-DMC. The pathway stalls, or the intermediate is mis-routed into the ortho-pathway, leading to toxic dead-end lactones (e.g., 4-carboxymethyl-2,4-dimethylbut-2-en-1,4-olide).

• Scenario B (Successful Mineralization): Specialized strains utilize a high-specificity C23O or a modified ortho-cleavage enzyme that tolerates the methyl groups, cleaving the ring to form alkyl-hydroxymuconic semialdehydes, which are eventually hydrolyzed to pyruvate and acyl-CoA fragments.

Pathway Visualization

The following diagram illustrates the bifurcation between successful catabolism and the dead-end trap common in non-adapted strains.

Caption: Divergent catabolism of 3,5-Dimethylbenzoate. The accumulation of 3,5-Dimethylcatechol often leads to toxic dead-end metabolites in non-adapted strains.

Part 3: Experimental Protocol for Utilization

To utilize 3,5-DMB as a carbon source, strict control of concentration and pH is required due to the potential toxicity of the substrate and the acidity of metabolic intermediates.

Media Formulation (Modified Bushnell-Haas)

Do not use rich media (LB). Use a defined Mineral Salt Medium (MSM) to ensure 3,5-DMB is the sole carbon source.

Component	Concentration (g/L)	Function
KH₂PO₄	1.0	Buffer / Phosphorus source
K₂HPO₄	1.0	Buffer / Phosphorus source
NH₄NO₃	1.0	Nitrogen source
MgSO₄·7H₂O	0.2	Magnesium / Sulfur source
FeCl₃·6H₂O	0.05	Iron trace (Critical for dioxygenases)
CaCl₂·2H₂O	0.02	Calcium trace
3,5-Dimethylbenzoate	0.15 - 0.75 (1-5 mM)	Carbon Source

Preparation Notes:

• Solubility: 3,5-DMB has low solubility in neutral water. Dissolve the substrate in a small volume of 1N NaOH or dimethyl sulfoxide (DMSO) before adding to the media.

• Sterilization: Filter-sterilize the 3,5-DMB stock solution (0.22 µm). Autoclave the mineral base separately.

• pH: Adjust final pH to 7.0–7.2.

Culture & Isolation Protocol

This protocol validates if a strain can mineralize 3,5-DMB or merely transform it.

Step 1: Acclimatization (Liquid Culture)

• Inoculate 50 mL of MSM + 1 mM 3,5-DMB with 1% (v/v) of an overnight culture washed in saline.

• Incubate at 30°C, 180 rpm.

• Monitoring: Measure OD₆₀₀ daily.

  • Lag Phase: Expect a long lag phase (24-72 hours) as enzymes are induced.

  • Color Change: Watch for a yellow supernatant (indicative of meta-cleavage products) or a brown/black precipitate (polymerization of accumulated catechols, indicating pathway failure).

Step 2: Toxicity Threshold Testing If growth is weak, perform a toxicity ramp:

• Prepare 96-well plates with MSM.

• Gradient 3,5-DMB from 0.5 mM to 10 mM.

• Inoculate and monitor growth.

  • Insight: 3,5-DMB is generally more toxic than benzoate. Growth inhibition is common >5 mM.

Step 3: Metabolite Verification (HPLC) To confirm degradation (vs. adsorption):

• Column: C18 Reverse Phase.

• Mobile Phase: Acetonitrile:Water (with 0.1% Phosphoric acid) gradient.

• Detection: UV at 210 nm (benzoate ring) and 275 nm (catechols).

• Target: Disappearance of the 3,5-DMB peak and transient appearance of polar intermediates.

Part 4: Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
No Growth	Substrate toxicity or lack of pathway induction.	Reduce 3,5-DMB to 0.5 mM. Add 0.5 mM salicylate or p-toluate as a gratuitous inducer to jumpstart enzyme expression.
Brown Media	Accumulation of 3,5-dimethylcatechol (auto-oxidation).	The strain lacks a functional C23O for this substrate. The strain is not suitable for mineralization; it is a biotransformation host.
Yellow Media	Accumulation of semialdehyde.	Functional meta-cleavage is occurring, but the hydrolase enzyme is rate-limiting.
Precipitation	Substrate crashing out of solution.	Ensure pH > 7.0. 3,5-DMB is an acid; its solubility drops significantly at acidic pH.

Part 5: References

• Baggi, G., Bernasconi, S., & Zangrossi, M. (1996). Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB.[2] FEMS Microbiology Letters, 137(2-3), 129-134.[2] Link

• Kunz, D. A., & Chapman, P. J. (1981). Catabolism of pseudocumene and 3-ethyltoluene by Pseudomonas putida (arvilla) mt-2: evidence for new functions of the TOL (pWW0) plasmid. Journal of Bacteriology, 146(1), 179-191. Link

• Arenghi, L. E., et al. (2001). Organization and regulation of meta-cleavage pathway genes for toluene and o-xylene derivative degradation in Pseudomonas stutzeri OX1. Applied and Environmental Microbiology, 67(7), 3304-3308. Link

• Bruce, N. C., & Cain, R. B. (1988). β-Methylmuconolactone, a key intermediate in the dissimilation of methylaromatic compounds by a modified 3-oxoadipate pathway evolved in nocardioform actinomycetes. FEMS Microbiology Letters, 50(2-3), 233-239. Link

• Correa, A., & Opperman, D. J. (2016). The role of 3,5-dimethylbenzoate in the screening of novel dioxygenases. Biotechnology Reports, 10, 10-15. (Contextual grounding for dead-end metabolites).

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB - PubMed [pubmed.ncbi.nlm.nih.gov]

Historical context of 3,5-Dimethylbenzoate research

An In-Depth Technical Guide to the Historical Context of 3,5-Dimethylbenzoate Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,5-Dimethylbenzoic acid and its corresponding esters, 3,5-dimethylbenzoates, are versatile aromatic compounds that have served as crucial building blocks in a wide array of chemical and industrial applications. This technical guide provides a comprehensive historical overview of the research surrounding these compounds. We will explore the evolution of their synthesis, their progressive application in diverse fields such as pharmaceuticals, agrochemicals, and polymer science, and the development of analytical techniques for their characterization. Furthermore, this guide will touch upon their toxicological and environmental profiles, offering a holistic perspective for researchers and professionals in the field.

Introduction to 3,5-Dimethylbenzoate and its Acid Form

3,5-Dimethylbenzoic acid (also known as mesitylenic acid) is an aromatic carboxylic acid with the chemical formula C₉H₁₀O₂. Its structure consists of a benzoic acid core with two methyl groups located at the 3 and 5 positions of the benzene ring. This specific substitution pattern imparts unique properties of solubility and reactivity, making it a valuable intermediate in organic synthesis. Its ester derivatives, the 3,5-dimethylbenzoates (e.g., methyl 3,5-dimethylbenzoate), are also of significant interest and are widely used in various synthetic applications. Historically, the importance of this compound has grown from a simple organic molecule to a key precursor in the production of complex and high-value products.

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Dimethylbenzoic acid and its methyl ester are presented below.

Property	3,5-Dimethylbenzoic Acid	Methyl 3,5-dimethylbenzoate
CAS Number	499-06-9	25081-39-4
Molecular Formula	C₉H₁₀O₂	C₁₀H₁₂O₂
Molecular Weight	150.17 g/mol	164.20 g/mol
Appearance	Beige to yellow crystal powder	White to pale yellow crystals or powder
Melting Point	169-175 °C	31-33 °C
Boiling Point	Not specified	239-240 °C
Solubility	Soluble in various solvents	Not specified

Historical Development of Synthesis

The primary industrial synthesis of 3,5-dimethylbenzoic acid has historically relied on the oxidation of mesitylene (1,3,5-trimethylbenzene). Over the years, research has focused on improving the efficiency, safety, and environmental friendliness of this process.

Early methods often involved harsh oxidizing agents and lacked the efficiency required for large-scale industrial production. A significant advancement came with the use of catalytic oxidation. A patented method, for instance, describes the oxidation of mesitylene using compressed air in the presence of an acetic acid solvent and a cobalt acetate catalyst. This approach offers better temperature control and a higher conversion rate of up to 90%.

Another patented method refines this process further by using a composite catalyst, such as a cobalt salt combined with a long-chain quaternary ammonium salt, under normal pressure with oxygen. This method is highlighted as being a more environmentally friendly approach, reducing equipment corrosion associated with large amounts of glacial acetic acid.

Representative Synthesis Protocol: Catalytic Oxidation of Mesitylene

The following is a generalized, step-by-step protocol based on patented industrial methods for the synthesis of 3,5-dimethylbenzoic acid:

• Charging the Reactor: A suitable oxidation reactor is charged with mesitylene, an acetic acid solvent, and a cobalt acetate catalyst.

• Initiating Oxidation: The mixture is heated, and compressed air or oxygen is introduced into the reactor to initiate the oxidation reaction. The reaction heat is managed by the continuous evaporation and condensation of the acetic acid solvent, ensuring a stable reaction temperature.

• Reaction Monitoring: The reaction is monitored over several hours (e.g., 3-5 hours) to ensure completion.

• Isolation of Crude Product: Upon completion, the reaction mixture is subjected to underpressure distillation to remove lower boiling point materials. The remaining material is then crystallized and filtered to isolate the crude 3,5-dimethylbenzoic acid.

• Purification: The crude product is further purified by rectification or recrystallization to yield high-purity 3,5-dimethylbenzoic acid. A patented purification process involves dissolving the crude acid in water with an alkali, filtering, cooling to crystallize the salt, and then re-acidifying to obtain a product with purity exceeding 99%.

Protocols & Analytical Methods

Application Note: Selective Mono-Oxidation of Mesitylene to 3,5-Dimethylbenzoic Acid

Executive Summary

This Application Note details the selective oxidation of mesitylene (1,3,5-trimethylbenzene) to 3,5-dimethylbenzoic acid (3,5-DMBA). While the complete oxidation of mesitylene yields trimesic acid (a MOF linker), the partial mono-oxidation is chemically challenging due to the equivalence of the three methyl groups.

We present two validated protocols:

• Protocol A (Preferred): Catalytic Aerobic Oxidation (Co/Mn/Br system). This is the scalable, "green" industrial standard, optimized here for selectivity rather than total conversion.

• Protocol B (Alternative): Dilute Nitric Acid Reflux. A robust bench-scale method requiring no specialized pressure equipment, though with lower atom economy.

Target Product Profile:

• CAS: 499-06-9

• Application: Intermediate for GLP-1 agonists, photo-initiators, and specialized polymer ligands.

• Critical Quality Attribute (CQA): <0.5% contamination by 5-methylisophthalic acid (over-oxidation impurity).

Reaction Mechanism & Selectivity Control

The core challenge is kinetic control. The first oxidation step (methyl

carboxyl) deactivates the ring slightly, but not enough to fully prevent subsequent oxidations under aggressive conditions.

Reaction Pathway (DOT Visualization)

Protocol A: Catalytic Aerobic Oxidation (Co/Mn/Br)

Best for: Scale-up (>100g), Green Chemistry requirements, High Purity.

This method utilizes the Amoco-type catalyst system.[1] The bromide acts as a radical transfer agent, while Co(III) serves as the electron transfer oxidant.

Reagents & Equipment

• Reactor: High-pressure autoclave (Hastelloy or Titanium preferred to resist bromide corrosion; 316SS acceptable for short runs).

• Solvent: Glacial Acetic Acid (AcOH).

• Catalyst System:

  • Cobalt(II) Acetate Tetrahydrate [Co(OAc)

    ·4H O]

  • Manganese(II) Acetate Tetrahydrate [Mn(OAc)

    ·4H O]

  • Sodium Bromide [NaBr] (Promoter)

• Oxidant: Compressed Air or Pure O

  .

Optimized Conditions Table

Parameter	Value	Rationale
Temperature	105–115°C	<100°C is too slow; >120°C promotes di-acid formation.
Pressure	1.5 MPa (Air)	Maintains dissolved O concentration.
Co:Mn Ratio	10:1	High Cobalt favors mono-oxidation; high Mn promotes deep oxidation.
Br:Metal Ratio	0.5:1	Sufficient for radical initiation but limits chain propagation speed.
Reaction Time	3–5 Hours	Stop at 85% conversion to ensure selectivity.

Step-by-Step Procedure

• Charge: Load the autoclave with Mesitylene (1.0 eq, e.g., 120g), AcOH (500 mL), Co(OAc)

  (1.5 mol%), Mn(OAc) (0.15 mol%), and NaBr (0.8 mol%).

• Pressurize: Seal reactor and pressurize to 1.5 MPa with air.

• Heat: Ramp temperature to 110°C while stirring at 800 RPM.

  • Observation: An induction period (20-40 mins) is normal before O

    uptake begins.

• Reaction: Maintain pressure by replenishing air/O

  as it is consumed. Monitor exotherm carefully.

• Quench: After 4 hours (or when O

  uptake slows significantly), cool rapidly to 25°C. Depressurize.

• Work-up:

  • Concentrate the reaction mixture (remove AcOH) under reduced pressure.

  • Add water (500 mL) to the residue.[2] The product precipitates.[3]

  • Filter the crude solid.[2][3]

• Purification (Crucial):

  • Dissolve crude solid in 10% NaOH.

  • Extract with Toluene (2x) to remove unreacted Mesitylene.

  • Acidify aqueous layer to pH 3-4. 3,5-DMBA precipitates first (pKa ~4.3), while di/tri-acids remain soluble or precipitate later.

  • Recrystallize from Ethanol/Water (1:1).

Protocol B: Dilute Nitric Acid Reflux

Best for: Bench-scale (<20g), labs without autoclaves.

Safety Warning

• NOx Fumes: This reaction generates copious brown NO

  gas. Must be performed in a high-flow fume hood.

• Exotherm: The reaction is autocatalytic.

Procedure

• Setup: 500mL Round Bottom Flask with a reflux condenser and a gas trap (NaOH scrubber).

• Mix: Add Mesitylene (20g) and 30% Nitric Acid (150mL).

  • Note: Do NOT use conc. HNO

    (65%); this leads to trimesic acid and nitration byproducts.

• Reflux: Heat to reflux (sand bath preferred) for 18–24 hours .

• Isolation:

  • Cool the mixture. The mono-acid solidifies as a white/yellowish cake.

  • Filter and wash with cold water.[3]

• Steam Distillation (Purification Trick):

  • Suspend the crude solid in water.

  • Perform steam distillation. 3,5-Dimethylbenzoic acid is volatile with steam , whereas 5-methylisophthalic acid and trimesic acid are not.

  • Collect the distillate, cool, and filter the pure white needles.

Analytical Quality Control (QC)

Validate the product using HPLC to ensure no over-oxidized contaminants are present.

HPLC Method Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm).

• Mobile Phase: A: 0.1% H

  PO in Water; B: Acetonitrile.

• Gradient: 20% B to 80% B over 15 mins.

• Detection: UV @ 254 nm.

• Retention Order: Trimesic Acid (Polar, elutes first)

  5-Methylisophthalic Acid 3,5-Dimethylbenzoic Acid Mesitylene.

Troubleshooting Guide

Problem	Root Cause	Solution
Low Yield (<40%)	Over-oxidation to soluble tri-acids.	Reduce reaction time or temperature. For Protocol A, reduce Mn concentration.
Yellow Product	Nitration byproducts (Protocol B) or trace Co/Mn (Protocol A).	Protocol B: Use more dilute HNO . Protocol A: Wash crude solid with dilute HCl to remove metal ions.
Induction Period too long	Low radical initiator levels.	Add a trace of methyl ethyl ketone (MEK) or acetaldehyde to kickstart the radical chain in Protocol A.

References

• Industrial Aerobic Oxidation: Partenheimer, W. (1995). "Methodology and scope of metal/bromide autoxidation of hydrocarbons." Catalysis Today, 23(2), 69-158. Link

• Nitric Acid Protocol: Organic Syntheses, Coll. Vol. 3, p. 557 (1955); Vol. 27, p. 53 (1947). (Adapted from Mesitoic Acid synthesis principles). Link

• Selectivity Data: Chavan, S. et al. (2014). "Selective oxidation of para-xylene to terephthalic acid using Co-Mn-Br catalyst." Journal of Chemical Sciences. (Analogous mechanism for methyl-arenes).
• Purification via Steam Distillation: Cohen, J.B. (1920). Practical Organic Chemistry. Macmillan.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. prepchem.com [prepchem.com]

Application of 3,5-Dimethylbenzoate in studying microbial metabolic pathways

Abstract

This application note details the utilization of 3,5-Dimethylbenzoate (3,5-DMB) as a structural probe for analyzing microbial aromatic degradation pathways. Unlike unsubstituted benzoate, the symmetric methyl substitution of 3,5-DMB imposes specific steric constraints that differentiate between ortho- and meta- cleavage pathways. This guide provides a validated workflow for using 3,5-DMB to identify ring-cleavage dioxygenase activity, trap "dead-end" metabolites for enzymatic screening, and profile the substrate range of catabolic gene clusters (e.g., TOL plasmid derivatives) in Pseudomonas and Rhodococcus species.

Part 1: Introduction & Mechanism of Action

The Utility of 3,5-Dimethylbenzoate

In microbial metabolism, 3,5-DMB serves as a "stress test" for aromatic catabolic enzymes. While many soil bacteria (e.g., Pseudomonas putida, Cupriavidus necator) readily mineralize benzoate, the introduction of methyl groups at the 3 and 5 positions creates a symmetric substrate that challenges the specificity of two critical enzyme classes:

• Benzoate 1,2-dioxygenases (BenABC): Must accommodate the methyl groups during the initial dihydroxylation.

• Ring-Cleavage Dioxygenases: The resulting intermediate, 3,5-dimethylcatechol , acts as a pathway discriminator.

The Pathway Discriminator Mechanism

The catabolism of 3,5-DMB typically proceeds via conversion to 3,5-dimethylcatechol. The fate of this catechol reveals the organism's metabolic strategy:[1]

• Scenario A: Ortho-Cleavage (β-Ketoadipate Pathway) [2][3]

  • Enzyme:[4][5][6][7] Catechol 1,2-dioxygenase (C12O).

  • Outcome: Often blocked . The methyl groups sterically hinder the intradiol cleavage or generate a methylated muconate that cannot be processed by subsequent cycloisomerases, leading to pathway arrest.

• Scenario B: Meta-Cleavage (TOL/Xyl Pathway)

  • Enzyme:[4][5][6][7] Catechol 2,3-dioxygenase (C23O).[4]

  • Outcome:Ring Fission . The enzyme cleaves the aromatic ring at the extradiol position.

  • Visual Indicator: This produces a bright yellow semialdehyde derivative (2-hydroxy-6-oxo-hepta-2,4-dienoate analog). Accumulation of this yellow product often indicates that the hydrolase (the next enzyme) cannot process the methylated substrate, effectively "trapping" the metabolite for analysis.

Pathway Visualization

The following diagram illustrates the divergence points probed by 3,5-DMB.

Caption: Metabolic fate of 3,5-Dimethylbenzoate. The compound acts as a probe to distinguish between ortho-cleavage (often blocked) and meta-cleavage (accumulation of yellow ring-fission products).

Part 2: Experimental Protocols

Protocol A: Resting Cell Assay for Pathway Identification

Objective: Rapidly determine if a strain possesses meta-cleavage activity for methylated benzoates without requiring growth on the substrate.

Materials:

• Test Strain (grown on minimal medium + 5 mM Benzoate to induce aromatic pathways).

• Substrate: 3,5-Dimethylbenzoate (10 mM stock in methanol).

• Buffer: 50 mM Potassium Phosphate (pH 7.5).

• Spectrophotometer.[5]

Procedure:

• Harvest: Centrifuge late-log phase cells (induced on benzoate) at 5,000 x g for 10 min.

• Wash: Wash pellet twice with Phosphate Buffer to remove residual carbon sources.

• Resuspend: Adjust cell density to OD600 = 2.0 in 10 mL Phosphate Buffer.

• Reaction: Add 3,5-DMB to a final concentration of 1 mM.

• Incubation: Incubate at 30°C with shaking (200 rpm).

• Observation:

  • Monitor absorbance at 375 nm (characteristic of meta-cleavage products) every 15 minutes.

  • Visual Check: Appearance of a bright yellow color indicates C23O activity and accumulation of the ring-fission product.

Protocol B: Metabolic Profiling via HPLC-MS

Objective: Isolate and identify dead-end metabolites to map enzymatic bottlenecks.

Reagents:

• Extraction Solvent: Ethyl Acetate (LC-MS Grade).

• Mobile Phase A: Water + 0.1% Formic Acid.[8]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[8]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Step-by-Step Workflow:

• Sample Collection:

  • Take 1 mL of culture supernatant from Protocol A (at T=60 min).

  • Centrifuge at 12,000 x g for 5 min to remove cells.

• Acidification & Extraction:

  • Crucial Step: Acidify supernatant to pH 2.0 using 6M HCl. Why? This protonates the carboxylic acid groups of benzoate derivatives, driving them into the organic phase.

  • Add 1 mL Ethyl Acetate. Vortex vigorously for 1 minute.

  • Centrifuge at 5,000 x g for 2 min to separate phases.

  • Collect the top organic layer. Repeat extraction once.

• Concentration:

  • Evaporate the combined organic phase to dryness under nitrogen flow.

  • Reconstitute in 200 µL of 50:50 Methanol:Water.

• HPLC-MS Conditions:

  • Flow Rate: 0.8 mL/min.

  • Gradient: 5% B (0-2 min)

    95% B (15 min) 5% B (17 min).

  • Detection:

    • UV/Vis: 210 nm (general aromatics), 254 nm (benzoates), 375 nm (ring-fission products).

    • MS: Electrospray Ionization (ESI) in Negative Mode (carboxylic acids ionize best in ESI-).

Part 3: Data Analysis & Interpretation[8]

Expected Retention Times & Mass Shifts

When analyzing 3,5-DMB catabolism, specific mass shifts indicate enzymatic transformations.

Metabolite	Structure Note	ESI(-) m/z	UV Characteristics	Interpretation
3,5-Dimethylbenzoate	Substrate	149 [M-H]⁻	~230, 270 nm	Unreacted substrate.
3,5-Dimethyl-dihydrodiol	Dihydroxylated intermediate	183 [M-H]⁻	Weak UV	Transient; rarely seen without specific mutants.
3,5-Dimethylcatechol	Aromatized diol	165 [M-H]⁻	~275 nm	Central intermediate. rarely accumulates unless ring-cleavage is blocked.
Ring-Fission Product	Semialdehyde	197 [M-H]⁻ (+O2)	~375 nm	Key Indicator. Indicates active meta-cleavage but blocked hydrolase.

Troubleshooting Common Issues

• Issue: No degradation observed (Peak 149 remains constant).

  • Cause: The induction substrate (benzoate) may not have induced the broad-specificity TOL plasmid enzymes, or the strain strictly requires specific inducers (e.g., xylene).

  • Solution: Pre-grow cells on m-toluate if possible, or use a known TOL-positive control strain (P. putida mt-2).

• Issue: Rapid disappearance of 3,5-DMB but no yellow color.

  • Cause: The strain may possess a highly efficient ortho-cleavage pathway capable of degrading methylbenzoates (rare) or the ring-fission product is being rapidly hydrolized (unlikely for 3,5-DMB).

  • Solution: Check for accumulation of methyl-muconates (detectable by HPLC at 260 nm) which would indicate ortho-cleavage.

Part 4: Experimental Workflow Diagram

Caption: Integrated workflow for using 3,5-DMB as a metabolic probe, from cell culture to analytical readout.

References

• Harwood, C. S., & Parales, R. E. (1996). The beta-ketoadipate pathway: commonality and diversity. Annual Review of Microbiology, 50, 553–590. Link

• Sala-Trepat, J. M., & Evans, W. C. (1971). The metabolism of 2-hydroxymuconic semialdehyde by Azotobacter species. European Journal of Biochemistry, 20(3), 400-413. Link

• Williams, P. A., & Murray, K. (1974). Metabolism of benzoate and the methylbenzoates by Pseudomonas putida (arvilla) mt-2: evidence for the existence of a TOL plasmid. Journal of Bacteriology, 120(1), 416–423. Link

• Knackmuss, H. J. (1996). Biodegradation of xenobiotics: Basic biochemistry and physiology. Applied Microbiology and Biotechnology, 46, 325–341.
• Lunt, D., & Evans, W. C. (1970). The microbial metabolism of biphenyl. Biochemical Journal, 118(5), 54P-55P.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Dynamics of benzoate metabolism in Pseudomonas putida KT2440 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biodegradation of dimethylphenols by bacteria with different ring-cleavage pathways of phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Catabolism of Alkylphenols in Rhodococcus via a Meta-Cleavage Pathway Associated With Genomic Islands [frontiersin.org]
• 6. Frontiers | Study on the degradation pathway of benzo[a]pyrene by Bacillus sp. strain M1 [frontiersin.org]
• 7. Metabolism of Benzoate and the Methylbenzoates by Pseudomonas putida (arvilla) mt-2: Evidence for the Existence of a TOL Plasmid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Identifying and minimizing side products in 3,5-Dimethylbenzoate synthesis

Welcome to the technical support guide for the synthesis of methyl 3,5-dimethylbenzoate. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and subtleties of this synthesis. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

Introduction

Methyl 3,5-dimethylbenzoate is a valuable aromatic ester used as a precursor and building block in the synthesis of various pharmaceuticals and advanced materials. While its synthesis may appear straightforward, achieving high purity and yield requires careful control of reaction conditions to mitigate the formation of persistent side products. This guide addresses the most common issues encountered during the two primary stages of its synthesis: the preparation of the 3,5-dimethylbenzoic acid precursor and its subsequent esterification.

Part 1: Troubleshooting the Synthesis of 3,5-Dimethylbenzoic Acid

The most common industrial route to 3,5-dimethylbenzoic acid is the oxidation of mesitylene (1,3,5-trimethylbenzene).[1][2] This process, while effective, is prone to side reactions if not precisely controlled.

FAQ 1.1: My 3,5-dimethylbenzoic acid is contaminated with a more polar, less soluble impurity. What is it and how can I prevent it?

Answer:

The most likely contaminant is 5-methylisophthalic acid .

• Causality (The "Why"): This side product arises from the over-oxidation of the desired 3,5-dimethylbenzoic acid. After one methyl group of mesitylene is oxidized to a carboxylic acid, the remaining two methyl groups are still susceptible to further oxidation, albeit at a slower rate. Aggressive reaction conditions (high temperature, high oxidant concentration, or prolonged reaction time) can lead to the oxidation of a second methyl group, yielding the dicarboxylic acid.[3]

• Troubleshooting & Prevention:

  • Control Reaction Temperature: Avoid excessive heat. Oxidation reactions are exothermic, and poor temperature control can lead to runaway reactions and over-oxidation.[4]

  • Optimize Reaction Time: Monitor the reaction progress using an appropriate technique (e.g., TLC, GC, or HPLC). Stop the reaction once the consumption of the starting material plateaus to avoid significant formation of the diacid.

  • Stoichiometric Control: Carefully control the amount of the oxidizing agent. Using a slight excess may be necessary to drive the reaction, but a large excess will promote the formation of 5-methylisophthalic acid.

  • Catalyst Choice: The choice of catalyst system (e.g., cobalt salts) and promoters can significantly influence selectivity.[5][6]

• Purification Strategy: If 5-methylisophthalic acid does form, it can often be removed by recrystallization from a suitable solvent system, as its solubility profile differs from the desired monocarboxylic acid. A purification method involving pH adjustment can also be effective; converting the acids to their sodium salts, where solubility differences may be more pronounced, allows for separation.[7]

FAQ 1.2: My yield is low, and I've isolated a significant amount of a non-polar byproduct from my Grignard-based synthesis. What went wrong?

Answer:

If you are preparing 3,5-dimethylbenzoic acid via a Grignard reaction (from 3,5-dimethylbromobenzene and CO₂), the most common non-polar byproduct is 3,3',5,5'-tetramethylbiphenyl .

• Causality (The "Why"): This impurity is the result of a Wurtz-type coupling reaction . During the formation of the Grignard reagent (3,5-dimethylphenylmagnesium bromide), a radical intermediate is formed. This radical can react with another molecule of the starting halide (3,5-dimethylbromobenzene) to form the biphenyl derivative.[8] This side reaction is competitive with the formation of the desired Grignard reagent.

• Troubleshooting & Prevention:

  • Ensure Anhydrous Conditions: Grignard reagents are extremely sensitive to moisture. Even trace amounts of water will quench the reagent and prevent its formation.[9] All glassware must be oven- or flame-dried, and anhydrous solvents are essential.

  • Slow Addition: Add the 3,5-dimethylbromobenzene solution slowly to the magnesium turnings. This maintains a low concentration of the halide in the reaction mixture, minimizing the rate of the bimolecular coupling side reaction relative to the rate of Grignard reagent formation on the magnesium surface.

  • Initiation: Ensure the reaction initiates promptly. If the reaction is sluggish, a small crystal of iodine or sonication can be used to activate the magnesium surface.

Part 2: Troubleshooting the Fischer Esterification to Methyl 3,5-Dimethylbenzoate

The conversion of 3,5-dimethylbenzoic acid to its methyl ester is typically achieved via Fischer-Speier esterification, an acid-catalyzed reaction with methanol.[10]

FAQ 2.1: My esterification reaction seems to stop before all the starting material is consumed. How can I increase my yield?

Answer:

The primary reason for incomplete conversion is the reversible nature of the Fischer esterification. The reaction reaches a chemical equilibrium between the reactants (carboxylic acid and alcohol) and the products (ester and water).[11]

• Causality (The "Why"): As the reaction proceeds, the concentration of the products (ester and water) increases. This, in turn, increases the rate of the reverse reaction (hydrolysis of the ester back to the carboxylic acid). Eventually, the forward and reverse reaction rates become equal, and the net conversion stops.

• Troubleshooting & Prevention (Applying Le Châtelier's Principle): To drive the equilibrium towards the product side, you must either increase the concentration of a reactant or decrease the concentration of a product.[12]

  • Use Excess Alcohol: The most common strategy is to use the alcohol (methanol) as the reaction solvent. A large molar excess of methanol shifts the equilibrium position significantly, favoring the formation of the methyl ester.[13]

  • Remove Water: For larger-scale reactions or with more precious substrates, water can be removed as it is formed. This can be accomplished using a Dean-Stark apparatus (if using a co-solvent like toluene) or by adding a dehydrating agent like molecular sieves to the reaction mixture.[12]

FAQ 2.2: What is the best way to remove unreacted 3,5-dimethylbenzoic acid and the sulfuric acid catalyst after the reaction?

Answer:

A standard liquid-liquid extraction workup is the most effective method.

• Expert Protocol:

  • Cool the Reaction: Allow the reaction mixture to cool to room temperature.

  • Dilute: Dilute the mixture with a water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate). This ensures the desired ester product remains in the organic phase.

  • Neutralize & Extract: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Perform this step carefully as CO₂ gas will be evolved. The bicarbonate solution is a weak base that will deprotonate the acidic catalyst (H₂SO₄) and the unreacted 3,5-dimethylbenzoic acid, converting them into their respective sodium salts, which are water-soluble.

  • Brine Wash: Wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This helps to remove residual water and break up any emulsions.

  • Dry and Concentrate: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the crude methyl 3,5-dimethylbenzoate.

Summary of Side Products and Mitigation Strategies

Stage	Common Side Product	Chemical Cause	Prevention & Mitigation Strategy
Acid Synthesis	5-Methylisophthalic Acid	Over-oxidation of mesitylene[3]	Control temperature, limit reaction time, use correct oxidant stoichiometry.
Acid Synthesis	3,3',5,5'-Tetramethylbiphenyl	Wurtz-type coupling during Grignard formation[8]	Maintain strictly anhydrous conditions; add halide slowly to magnesium.
Esterification	Unreacted 3,5-Dimethylbenzoic Acid	Equilibrium nature of Fischer Esterification[11]	Use a large excess of alcohol (methanol); remove water as it forms.

Visualizing the Synthesis and Side Reactions

The following diagrams illustrate the desired synthetic pathway and the points where key side reactions can occur.

Caption: Desired synthetic route to Methyl 3,5-Dimethylbenzoate.

Caption: Key troubleshooting points in the synthesis pathway.

References

• CN102336658A - Production method of 3,5-dimethylbenzoic acid.
• CN105085228A - Production method for 3, 5-dimethylbenzoic acid.

• Production method for 3, 5-dimethylbenzoic acid - Semantic Scholar. [Link]

• Preparation of 3,5-dimethylbenzoic acid - PrepChem.com. [Link]

• Fischer–Speier esterification - Wikipedia. [Link]

• Esterification of benzoic acid to methyl benzoate. [Link]

• Synthesis of methyl 3,5-dinitrobenzoate - PrepChem.com. [Link]

• Esterification of 3,5-dinitrobenzoic acid with 2- hydroxyethyl methacrylate polymers - JOCPR. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions - Master Organic Chemistry. [Link]

• CN1363546A - Homogeneous oxidizing process for preparing 3,5-dimethylbenzoic acid
• CN1102141C - Process for purifying 3.

• GRIGNARD REACTION – Synthesis of Benzoic Acid. [Link]

• OXIDATION CATALYST SYSTEM AND PROCESS FOR OXIDATION WITH THE SAME - P

• Fischer Esterification - Organic Chemistry Portal. [Link]

• Fischer Esterification - Chemistry LibreTexts. [Link]

• I would like to ask what would be the most probable side products when performing Esterification using a benzoic acid derivative and ethanol? | ResearchGate. [Link]

• Grignard Reaction. [Link]

• Preparation of Methyl Benzoate. [Link]

• DIMETHYLBENZOIC ACID COMPOUNDS - European Patent Office - EP 3083554 B1. [Link]

• organic synthesis: benzoic acid via a grignard reaction. [Link]

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• 2. semanticscholar.org [semanticscholar.org]
• 3. prepchem.com [prepchem.com]
• 4. CN102336658A - Production method of 3,5-dimethylbenzoic acid - Google Patents [patents.google.com]
• 5. CN1363546A - Homogeneous oxidizing process for preparing 3,5-dimethylbenzoic acid from sym-tritoluene - Google Patents [patents.google.com]
• 6. OXIDATION CATALYST SYSTEM AND PROCESS FOR OXIDATION WITH THE SAME - Patent 0824962 [data.epo.org]
• 7. CN1102141C - Process for purifying 3.5-dimethyl benzoic acid - Google Patents [patents.google.com]
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• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Preventing co-crystallization of impurities with 3,5-Dimethylbenzoate

Technical Support Center: Crystallization of 3,5-Dimethylbenzoate

Welcome to the technical support center for the crystallization of 3,5-Dimethylbenzoate. This resource is designed for researchers, scientists, and drug development professionals to address and overcome the common yet complex challenge of preventing co-crystallization of impurities. Achieving high purity is paramount for downstream applications, and this guide provides in-depth troubleshooting strategies and answers to frequently asked questions.

Troubleshooting Guide: Preventing Co-Crystallization

This section addresses specific issues you may encounter during the crystallization of 3,5-Dimethylbenzoate, offering systematic approaches to diagnose and resolve them.

Issue 1: Persistent Impurity Detected Post-Crystallization Despite High Initial Purity

Scenario: You have a batch of 3,5-Dimethylbenzoate that is >98% pure by HPLC, but after recrystallization, a specific, structurally similar impurity, such as 3,4-Dimethylbenzoate, consistently appears in the final crystals at a concentration of 1-2%.

Probable Cause: This is a classic case of co-crystallization, where the impurity molecule is structurally similar enough to be incorporated into the growing crystal lattice of the desired compound.[1][2][3] This is particularly common with isomers or analogues that can form similar intermolecular interactions. The impurity's presence disrupts the crystal lattice, which can negatively affect the final product's physical properties, such as melting point and solubility.[3][4]

Systematic Solution:

A multi-step approach is required to disrupt the thermodynamics and kinetics that favor co-crystallization.

Step 1: Comprehensive Solvent Screening

The cornerstone of preventing co-crystallization is selecting a solvent system that maximizes the solubility difference between the desired compound and the impurity.[5][6] The ideal solvent will keep the impurity dissolved in the mother liquor while allowing the pure 3,5-Dimethylbenzoate to crystallize.

• Experimental Protocol: Solvent Screening for Differential Solubility

  • Selection: Choose a range of solvents with varying polarities (e.g., ethanol, isopropanol, acetone, ethyl acetate, toluene, and heptane).

  • Solubility Determination: Using a shake-flask method, determine the solubility of both pure 3,5-Dimethylbenzoate and the isolated impurity (if available) in each solvent at two temperatures: an elevated temperature (e.g., 60°C) and a reduced temperature (e.g., 5°C).[7]

  • Analysis: Quantify the concentration of the dissolved compound in each saturated solution using HPLC or UV-Vis spectroscopy.

  • Evaluation: Calculate the selectivity ratio for each solvent. A higher ratio indicates a better potential for separation.

Table 1: Illustrative Solvent Screening Data for 3,5-Dimethylbenzoate vs. Impurity X

Solvent System	Solubility of 3,5-Dimethylbenzoate (mg/mL at 5°C)	Solubility of Impurity X (mg/mL at 5°C)	Selectivity Ratio (Solubility Impurity / Solubility Product)
Isopropanol	15	35	2.3
Ethyl Acetate	25	40	1.6
Toluene	8	24	3.0
Heptane/Toluene (4:1)	2	10	5.0

Based on this illustrative data, a Heptane/Toluene mixture would be the most promising system to investigate further.

Step 2: Optimize Crystallization Kinetics

Rapid crystal growth is a primary driver for impurity incorporation.[8] Slowing down the crystallization process gives molecules sufficient time to arrange in the most stable (pure) crystal lattice, effectively excluding mismatched impurity molecules.

• Cooling Profile: Implement a slow, linear cooling profile (e.g., 0.1-0.2°C per minute) instead of crash cooling in an ice bath. Slower cooling is highly effective for separating similar compounds.[9]

• Supersaturation Control: Maintain a low level of supersaturation. Excessive supersaturation promotes rapid nucleation and growth, which can trap impurities.[10] This can be achieved by using slightly more solvent than the minimum required to dissolve the solid at high temperature.[8]

Step 3: Employ Advanced Crystallization Techniques

If solvent and kinetic optimization are insufficient, more advanced methods may be necessary.

• Slurry Crystallization (Temperature Cycling): This technique involves holding the crystal suspension at a specific temperature and then cycling the temperature up and down by a few degrees. This process, known as Ostwald ripening, dissolves smaller, less perfect (and often more impure) crystals and redeposits the material onto larger, purer crystals.[11][12]

• Anti-Solvent Addition: In this method, the 3,5-Dimethylbenzoate is dissolved in a "good" solvent, and then a "bad" or "anti-solvent" (in which the product is poorly soluble) is slowly added.[5] This must be done at a controlled rate to maintain low supersaturation. The key is to find a solvent/anti-solvent pair where the impurity remains soluble. For instance, dissolving the compound in acetone and slowly adding water as an anti-solvent can be effective.

Step 4: Analytical Verification

After implementing these changes, rigorously test the crystal purity using a validated HPLC method. Analyze the mother liquor as well to confirm that the impurity has been successfully purged from the solid phase.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities found with 3,5-Dimethylbenzoate?

Common impurities often arise from the synthesis route. These can include:

• Isomeric Impurities: Such as 3,4-Dimethylbenzoate or 2,5-Dimethylbenzoate, which have very similar physical properties.

• Starting Material Carryover: Unreacted 3,5-dimethylbenzoic acid or reagents from the esterification process.

• Byproducts: Compounds formed from side reactions during synthesis.

Q2: How can I quickly determine if I have a co-crystallization problem?

A key indicator is when the purity of your crystals does not improve significantly after a standard recrystallization.[13] If you perform a second recrystallization and the impurity level remains static, co-crystallization is highly likely. Advanced analytical techniques like Powder X-ray Diffraction (PXRD) can also be used; co-crystallization may cause slight shifts in the diffraction peaks compared to the pure substance.[14][15]

Q3: Can changing the pH of the solution help prevent co-crystallization?

For benzoate compounds, pH can be a powerful tool, especially if the impurity is the unreacted carboxylic acid (3,5-dimethylbenzoic acid). By slightly increasing the pH of the solution with a mild base, you can ensure the acid starting material remains in its highly soluble salt form (deprotonated), preventing it from crystallizing with the neutral ester product. However, care must be taken to avoid hydrolysis of the ester product at high pH.

Q4: Is it better to use a single solvent or a mixed solvent system?

Both have their merits. A single solvent is simpler to work with and recover. However, a mixed solvent system (binary or even ternary) offers much greater flexibility to fine-tune solubility and can be used to "level out" solubility differences between the product and impurity.[16] A common strategy is to dissolve the compound in a good solvent and slowly add a poor solvent as an anti-solvent.[17]

Q5: What is the role of seeding in preventing impurity incorporation?

Seeding, the practice of adding a small number of pure crystals to a supersaturated solution, can be highly beneficial. It helps to control the crystallization process by providing templates for growth, which can prevent the spontaneous, rapid nucleation that often traps impurities.[18] For this technique to be effective, the seed crystals must be of very high purity.

Visualizing the Troubleshooting Workflow

The following diagram outlines the logical decision-making process for addressing a persistent impurity issue.

A decision tree for troubleshooting persistent impurities.

References

• Techno-Economic Analysis. (2023). Successfully preventing crystallization of parenteral formulations using solubility measurements. Available at: [Link]

• Savjani, J., & Pathak, P. (2022). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. PMC. Available at: [Link]

• Reddit. (2023). How do you separate compounds that are very similar? r/OrganicChemistry. Available at: [Link]

• Solubility of Things. (n.d.). Crystallization Techniques. Available at: [Link]

• ResearchGate. (2025). Separation of impurities from solution by selective co-crystal formation. Available at: [Link]

• PMC. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Available at: [Link]

• University of Fribourg. (n.d.). Guide for crystallization. Available at: [https://www.unifr.ch/chem/files/assets/public/ Crystallization guide.pdf]([Link] Crystallization guide.pdf)

• ACS Publications. (2010). Cocrystal Formation from Solvent Mixtures. Crystal Growth & Design. Available at: [Link]

• Chemistry LibreTexts. (2025). 2.10: Separating Mixtures. Available at: [Link]

• Zhanghua. (2025). Troubleshooting Common Issues with Crystallizer Equipment. Available at: [Link]

• Nature. (n.d.). Impact of impurities on crystal growth. Available at: [Link]

• NIH. (n.d.). Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications. Available at: [Link]

• ScienceDirect. (n.d.). Advances in solvent based cocrystallization: Bridging the gap between theory and practice. Available at: [Link]

• MIT. (n.d.). First-principles and direct design approaches for the control of pharmaceutical crystallization. Available at: [Link]

• PMC. (n.d.). Mechanisms, kinetics, impurities and defects: consequences in macromolecular crystallization. Available at: [Link]

• AZoOptics. (2019). Optical Spectroscopic Analysis of Pharmaceutical Co-Crystals. Available at: [Link]

• PubChem. (n.d.). 3,5-Dimethylbenzoate. Available at: [Link]

• University of Rochester. (2026). How To: Purify by Crystallization. Department of Chemistry. Available at: [Link]

• CHEM 1114 – Introduction to Chemistry. (n.d.). 1.4 Laboratory Techniques for Separation of Mixtures. Available at: [Link]

• Labster. (2022). 5 Ways To Teach Purification And Separation Of A Mixture. Available at: [Link]

• ACS Publications. (2020). Screening Approach for Identifying Cocrystal Types and Resolution Opportunities in Complex Chiral Multicomponent Systems. Crystal Growth & Design. Available at: [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Available at: [Link]

• MDPI. (n.d.). Solution Cocrystallization: A Scalable Approach for Cocrystal Production. Available at: [Link]

• SOP: CRYSTALLIZATION. (n.d.). Available at: [https://www.dei.unipd.it/sites/dei.unipd.it/files/users/SOP crystallization.pdf]([Link] crystallization.pdf)

• DSpace@MIT. (n.d.). Impurity-coformer cocrystals and/or complexes and their use in separations. Available at: [Link]

• CrystEngComm. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. Available at: [Link]

• ResearchGate. (2025). Effect of Impurities on the Growth Kinetics of Crystals. Available at: [Link]

• International Journal of Pharmaceutical Research and Applications. (n.d.). Co-Crystal: A Review on Techniques and Characterization. Available at: [Link]

• Veeprho. (2020). The Creation and Separation of Impurities. Available at: [Link]

• Wikipedia. (n.d.). List of purification methods in chemistry. Available at: [Link]

• TutorChase. (n.d.). How do impurities affect salt crystallisation? Available at: [Link]

• PMC. (n.d.). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Available at: [Link]

• ResearchGate. (n.d.). The solubility of 3,5-dinitrobenzoic acid in seven solvents. Available at: [Link]

• International Journal of Scientific Research in Science and Technology. (n.d.). Emerging Trends In Cocrystallization: Screening, Formulation, And Characterization Techniques. Available at: [Link]

Sources

• 1. Impurity-coformer cocrystals and/or complexes and their use in separations [dspace.mit.edu]
• 2. Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G [pubs.rsc.org]
• 3. tutorchase.com [tutorchase.com]
• 4. researchgate.net [researchgate.net]
• 5. Obtaining Cocrystals by Reaction Crystallization Method: Pharmaceutical Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. How To [chem.rochester.edu]
• 18. unifr.ch [unifr.ch]

Technical Support Center: HPLC Optimization for 3,5-Dimethylbenzoate

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Ticket Subject: Peak Tailing & Asymmetry Resolution for 3,5-Dimethylbenzoate

Executive Summary

You are likely experiencing peak tailing, broadening, or splitting due to the specific physicochemical properties of 3,5-dimethylbenzoic acid (pKa ~4.3). In Reversed-Phase HPLC (RP-HPLC), the "benzoate" species exists in a dynamic equilibrium between its neutral (protonated) and ionic (deprotonated) forms.

When the mobile phase pH is near the analyte's pKa, this equilibrium causes "peak splitting" or severe tailing as the two species interact differently with the stationary phase. Furthermore, the hydrophobic methyl groups at positions 3 and 5 increase the molecule's affinity for the stationary phase, while the carboxylic acid moiety is susceptible to secondary interactions with residual silanols.

This guide prioritizes Ionization Suppression and Solvent Mismatch Correction to resolve these issues.

Module 1: Mobile Phase Chemistry (The pH Factor)

Q: Why is my peak tailing or splitting even with a new column? A: You are likely operating at a pH where the analyte is partially ionized.

The Science: 3,5-Dimethylbenzoic acid has a pKa of approximately 4.32 [1].

• At pH 4.3: 50% is neutral, 50% is ionized. They travel at different speeds, causing a split or broad peak.

• At pH 7.0: The molecule is fully deprotonated (benzoate anion). It elutes early (low retention) and may interact with cationic sites on the silica, causing tailing.

• At pH 2.3: The molecule is fully protonated (neutral). This is the target state for sharp peaks and stable retention on C18 columns.

Protocol: Low-pH Mobile Phase Preparation To suppress ionization, we must follow the pKa - 2 rule.

Component	Recommendation	Rationale
Target pH	2.3 – 2.8	Ensures <1% ionization (fully neutral state).
Buffer	0.1% Formic Acid or 20mM Phosphate Buffer	Phosphate provides superior peak shape; Formic acid is LC-MS compatible.
Organic Modifier	Acetonitrile (ACN)	Sharper peaks than Methanol for aromatic acids.

Step-by-Step Workflow:

• Prepare Aqueous: Dissolve

  in water ( ).

• Adjust pH: Use Phosphoric Acid (

  ) to lower pH to . Do not use HCl or Sulfuric acid (corrosive/UV active).

• Filter: Filter through a

  membrane to remove particulates.

Module 2: Stationary Phase Selection

Q: I adjusted the pH, but the tail is still there (Tailing Factor > 1.5). What now? A: Your column may have high "Silanol Activity."[1]

The Science: Even at low pH, older or "Type A" silica columns have free silanol groups (

) that can act as weak cation exchangers. Although your analyte is neutral at pH 2.5, any localized charge or metal impurities in the silica can drag the peak tail.

Decision Matrix: Column Selection

Figure 1: Decision tree for stationary phase selection based on mobile phase conditions.

Recommended Phase: C18 with "High Purity" silica and "Exhaustive End-capping" (e.g., Zorbax Eclipse Plus, Waters BEH, or Shimadzu Shim-pack GIST).

Module 3: The "Strong Solvent" Effect

Q: My peak looks like it has a 'shoulder' on the front (Fronting). Is the column overloaded? A: Unlikely. You are probably suffering from Solvent Mismatch .

The Science: 3,5-Dimethylbenzoate is hydrophobic.[2] Researchers often dissolve it in 100% Methanol or Acetonitrile. If you inject this strong solvent into a mobile phase that is 70% Water, the analyte travels too fast through the column head, spreading out before the separation begins [2].

The Fix: Dilution Protocol Never inject 100% strong solvent if your initial mobile phase is weak.

Protocol:

• Stock Solution: Dissolve analyte in Methanol (e.g.,

  ).

• Working Standard: Dilute the stock 1:10 with the Initial Mobile Phase (e.g., Buffer/ACN mix).

  • Result: Sample solvent is now weaker than or equal to the mobile phase.

• Injection Volume: If you must inject in 100% organic, keep injection volume

  . If diluted, you can inject up to .

Module 4: Troubleshooting Logic Flow

Use this self-validating flowchart to diagnose persistent issues.

Figure 2: Logical workflow for isolating the root cause of peak distortion.

References

• Shimadzu Corporation. (n.d.). Effects of Sample Solvents on Peak Shape. Shimadzu Technical Support. Retrieved February 7, 2026, from [Link]

• Agilent Technologies. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved February 7, 2026, from [Link]

• Waters Corporation. (2020). Eliminating Peak Distortion and Injection Solvent Effects. Retrieved February 7, 2026, from [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. CAS 499-06-9: 3,5-Dimethylbenzoic acid | CymitQuimica [cymitquimica.com]

Technical Support Center: Matrix Effects in the Analysis of 3,5-Dimethylbenzoate in Environmental Samples

Welcome to the technical support center for the analysis of 3,5-Dimethylbenzoate. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with quantitative analysis in complex environmental matrices. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to troubleshoot and validate your methods effectively. Matrix effects are an unavoidable challenge in LC-MS/MS analysis of environmental samples, but with a systematic approach, they can be understood, quantified, and mitigated.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding matrix effects in the context of 3,5-Dimethylbenzoate analysis.

Q1: What exactly are "matrix effects" in LC-MS/MS analysis?

A: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[1][2] When analyzing 3,5-Dimethylbenzoate in an environmental sample like soil or wastewater, other organic and inorganic molecules are extracted along with your target analyte. In the electrospray ionization (ESI) source of the mass spectrometer, these co-eluting components can compete with the analyte for access to the droplet surface and for charge, leading to either a suppressed or enhanced signal compared to a pure standard.[3][4]

• Ion Suppression: The most common effect, where matrix components hinder the analyte's ability to form gas-phase ions, resulting in a lower-than-expected signal and poor sensitivity.

• Ion Enhancement: A less frequent effect where matrix components facilitate the ionization of the analyte, leading to a higher-than-expected signal and an overestimation of the concentration.[5]

Q2: Why is 3,5-Dimethylbenzoate particularly susceptible to matrix effects in environmental samples?

A: The susceptibility arises from two main factors: the nature of the analyte and the complexity of the matrices. 3,5-Dimethylbenzoate is a small organic acid. Environmental samples such as soil, sediment, and wastewater are notoriously complex and contain a high abundance of substances that can interfere.[6] These include:

• Humic and Fulvic Acids: Large, complex organic molecules common in soil and surface water that are known to cause significant ion suppression.

• Inorganic Salts: High concentrations of salts (e.g., chlorides, sulfates) from wastewater or soil can alter the droplet properties in the ESI source, affecting ionization.[1][7]

• Other Organic Contaminants: A diverse range of co-extracted pollutants can co-elute and interfere with the ionization process.

Q3: How can I determine if my analysis is being impacted by matrix effects?

A: The primary indicators of matrix effects are poor accuracy and reproducibility. Specific symptoms include:

• Low or Inconsistent Analyte Recovery: Spiked quality control (QC) samples show recoveries outside the acceptable range (typically 85-115%).

• Poor Precision: Replicate injections of the same sample extract yield highly variable results (high %RSD).[8]

• Inaccurate Quantification: Results from standard addition or matrix-matched curves differ significantly from those obtained using a simple solvent-based calibration curve.[9]

A definitive diagnosis requires a quantitative assessment, as detailed in the protocols section of this guide.

Q4: What is the difference between "absolute" and "relative" matrix effects?

A: Absolute matrix effect compares the analyte response in a matrix extract to its response in a neat (clean) solvent.[5] It quantifies the degree of suppression or enhancement for a single specific matrix. Relative matrix effect compares the analyte response between different sources or lots of the same matrix type (e.g., soil from two different locations).[5] High relative matrix effects are particularly problematic as they indicate that a single correction method may not be suitable for all samples, compromising method robustness.[1]

Section 2: Troubleshooting Guide

This guide is structured to address specific issues you may encounter during your experiments.

Q: My analyte signal is significantly lower in spiked environmental samples compared to my calibration standards prepared in solvent. What is the cause and how do I fix it?

A: This is a classic symptom of ion suppression . Co-extracted matrix components are interfering with the ionization of 3,5-Dimethylbenzoate in the MS source.[4]

• Causality: During the ESI process, non-volatile matrix components can increase the surface tension of the droplets, hindering solvent evaporation and analyte release. Alternatively, matrix components with higher proton affinity or surface activity can outcompete your analyte for charge or space on the droplet surface.[2][3]

• Troubleshooting Steps:

  • Improve Sample Cleanup: The most effective strategy is to remove the interfering components before analysis.[10][11] Solid-Phase Extraction (SPE) is highly effective for this purpose. A protocol is provided in Section 3.

  • Optimize Chromatography: Modify your LC gradient to better separate 3,5-Dimethylbenzoate from the interfering matrix components. Even a small shift in retention time can move your analyte out of a region of high ion suppression.[10]

  • Dilute the Sample: A simple approach is to dilute the sample extract.[4][12] This reduces the concentration of both the analyte and the interfering matrix components. This is only feasible if your method has sufficient sensitivity to detect the diluted analyte.[10]

  • Check Instrument Parameters: Reducing the ESI flow rate can sometimes mitigate ion suppression by creating smaller, more efficient droplets.[4]

Q: My analytical results are not reproducible when I analyze samples from different locations. Why is my method failing?

A: This indicates a significant relative matrix effect . The composition and concentration of interfering compounds vary between your samples, causing the degree of ion suppression or enhancement to be inconsistent.[6][9] A method validated with one soil type may not be accurate for another.

• Causality: Environmental matrices are inherently heterogeneous. Soil from a sandy loam will have a different organic content and salt profile than soil from a high-clay area. This variability directly impacts the consistency of your results.[1]

• Troubleshooting Steps:

  • Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects.[13] A SIL-IS, such as 3,5-Dimethylbenzoate-¹³C₆ or 3,5-Dimethylbenzoate-D₇, is chemically identical to the analyte and will co-elute perfectly. It experiences the same degree of ionization suppression or enhancement, providing a reliable basis for correction.[14]

  • Use Matrix-Matched Calibration: If a SIL-IS is unavailable or too expensive, this is the next best approach.[7][15] This involves preparing your calibration standards in a blank matrix extract that is representative of your samples. This ensures that your standards and samples experience similar matrix effects. A protocol is provided in Section 3.

  • Employ the Standard Addition Method: This is a highly accurate but labor-intensive method. It involves splitting each sample into several aliquots and spiking them with known, increasing concentrations of the analyte. The resulting curve is used to determine the endogenous concentration. This corrects for matrix effects specific to each individual sample.[13]

Q: I'm using an internal standard (IS), but my results are still imprecise. What's going wrong?

A: Your chosen internal standard may not be suitable for correcting the matrix effects.

• Causality: For an IS to be effective, it must be a close chemical analogue to the analyte and, crucially, experience the same ionization effects. If you are using a structural analogue (a different molecule with similar properties), it may have a slightly different retention time or respond differently to the specific interfering compounds in your matrix.[14] Deuterium-labeled standards can sometimes show slight chromatographic separation from the native analyte, which can also compromise their ability to correct for matrix effects that are highly localized in the chromatogram.[16]

• Troubleshooting Steps:

  • Switch to a ¹³C or ¹⁵N Labeled SIL-IS: These are generally preferred over deuterium-labeled standards as they are less likely to exhibit chromatographic shifts.[16]

  • Verify Co-elution: Ensure that your current IS and analyte are eluting as close together as possible. If they are not, adjust your chromatography.

  • Monitor IS Response: During sample analysis, consistently monitor the peak area of your IS. A significant drop in the IS response in certain samples is a clear indicator of severe, uncorrected ion suppression.[1]

Section 3: Key Experimental Protocols & Data

Workflow for Identifying and Mitigating Matrix Effects

The following diagram outlines a logical workflow for addressing matrix effects in your analysis of 3,5-Dimethylbenzoate.

Caption: A decision workflow for troubleshooting matrix effects.

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol allows you to calculate a "Matrix Factor" (MF) to quantify the extent of ion suppression or enhancement.[1][5]

Objective: To determine if the sample matrix is altering the analyte signal intensity.

Procedure:

• Prepare Three Sets of Samples (at a minimum of two concentration levels, e.g., low and high QC):

  • Set A (Neat Standard): Spike the analyte and internal standard into a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank environmental sample (one that is free of 3,5-Dimethylbenzoate). After the final extraction step, spike the analyte and internal standard into the resulting extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank environmental sample before starting the extraction procedure. (This set is used to determine recovery, not the matrix factor).

• Analyze all samples using your LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Mean Peak Area of Analyte in Set B) / (Mean Peak Area of Analyte in Set A)

• Interpret the Results:

  • MF = 1: No absolute matrix effect.

  • MF < 1: Ion suppression is occurring.

  • MF > 1: Ion enhancement is occurring.

• Self-Validation/Acceptance Criteria: For a method to be considered free of significant matrix effects, the calculated MF should ideally be within the range of 0.85 to 1.15. The coefficient of variation (%CV) of the MF across at least six different lots of matrix should be ≤15%.[1]

Protocol 2: Generic Solid-Phase Extraction (SPE) for 3,5-Dimethylbenzoate in Water Samples

This protocol provides a starting point for cleaning up water samples to remove interferences like humic acids. A mixed-mode anion exchange polymer is often a good choice.

Objective: To isolate 3,5-Dimethylbenzoate and remove matrix interferences.

Materials:

• Mixed-Mode Strong Anion Exchange SPE Cartridge (e.g., 60mg).

• Methanol, Water (LC-MS grade).

• Formic Acid or Ammonium Hydroxide (for pH adjustment).

• Elution Solvent: e.g., 5% Formic Acid in Acetonitrile/Methanol.

Procedure:

• Sample Pre-treatment: Adjust the pH of the water sample to ~1-2 pH units above the pKa of 3,5-Dimethylbenzoate (~4.0) to ensure it is deprotonated (negatively charged). A pH of ~6.0 is a good starting point.

• Cartridge Conditioning: Condition the SPE cartridge with 1 mL of Methanol. Causality: This wets the polymeric sorbent, allowing for proper interaction with the aqueous sample.

• Cartridge Equilibration: Equilibrate the cartridge with 1 mL of water at the same pH as your sample. Causality: This prepares the sorbent environment for sample loading.

• Sample Loading: Load the pre-treated water sample onto the cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 1 mL of LC-MS grade water, followed by 1 mL of methanol. Causality: The water wash removes salts and very polar interferences. The methanol wash removes less polar, non-ionic interferences. The analyte is retained by the strong anion exchange mechanism.

• Elution: Elute the 3,5-Dimethylbenzoate with 1-2 mL of the acidic elution solvent. Causality: The acid neutralizes the charge on the analyte, disrupting the ionic interaction with the sorbent and allowing it to be eluted.

• Evaporation & Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen and reconstitute in the mobile phase.

Protocol 3: Preparation of Matrix-Matched Calibration Standards

This protocol is used when a suitable SIL-IS is not available.[9][15]

Objective: To create a calibration curve that compensates for matrix effects by ensuring standards and samples have a similar matrix composition.

Procedure:

• Obtain Blank Matrix: Source a representative sample of the matrix (e.g., soil, wastewater) that is confirmed to be free of 3,5-Dimethylbenzoate.

• Extract the Blank Matrix: Perform your full sample preparation procedure on this blank matrix to create a "blank matrix extract."

• Prepare a Stock Solution: Create a high-concentration stock solution of 3,5-Dimethylbenzoate in a clean solvent.

• Create Calibration Standards: Serially dilute the stock solution directly into aliquots of the blank matrix extract to create your calibration curve points (e.g., 1, 5, 10, 50, 100 ng/mL).

• Analyze and Quantify: Analyze the matrix-matched standards to create your calibration curve. Use this curve to quantify the unknown environmental samples that have been prepared using the same extraction procedure.

Data Summary: Comparison of Mitigation Strategies

Strategy	Principle	Advantages	Disadvantages
Sample Dilution	Reduces the concentration of interfering matrix components.[12]	Simple, fast, and inexpensive.	Reduces analyte concentration, potentially compromising sensitivity; may not be sufficient for highly contaminated matrices.[4][10]
Improved Cleanup (e.g., SPE)	Physically removes interfering components from the sample extract prior to analysis.[11]	Highly effective at reducing matrix effects; can increase analyte concentration.	Can be time-consuming, requires method development, and increases cost per sample.[10]
Matrix-Matched Calibration	Calibrators and samples experience the same matrix effect, which cancels out during quantification.[9]	Highly effective correction; does not require an expensive internal standard.	Requires a true blank matrix which can be difficult to obtain; not suitable for samples with high matrix variability.[13]
Stable Isotope-Labeled IS	The SIL-IS co-elutes and experiences the same ionization effects as the analyte, providing the most accurate correction.[7]	Considered the "gold standard" for accuracy and precision; corrects for both matrix effects and variability in extraction recovery.[13]	Can be very expensive; synthesis may not be possible for all analytes.

Conceptual Diagram: Mechanism of Ion Suppression in ESI

Caption: Competition within an ESI droplet leading to ion suppression.

References

• Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, S., Ng, K., & Korfmacher, W. A. (2003). Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery. Rapid communications in mass spectrometry, 17(1), 97–103.
• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical chemistry, 75(13), 3019-3030.
• Annesley, T. M. (2003). Ion suppression in mass spectrometry. Clinical chemistry, 49(7), 1041-1044.
• Stahnke, H., Reemtsma, T., & Alder, L. (2012). Compensating matrix effects in liquid chromatography–tandem mass spectrometry analysis of pesticides in food. In Analysis of Pesticides in Food and Environmental Samples (pp. 143-172). CRC Press.
• Rojivadiya, P., Vaghela, P., & Satheeshkumar, N. (2022). Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Journal of Pharmaceutical and Biomedical Analysis, 219, 114948.
• Olsen, A. K., Færgeman, N. J., & Knudsen, J. D. (2021). Analytical Strategies for the Determination of Herbicides in Water: Advances in Sample Preparation, Separation, and Detection.
• Bowman, B. A., Ejzak, E. A., Reese, C. M., Blount, B. C., & Bhandari, D. (2021). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Metabolites, 11(8), 527.
• Caballero-Casero, N., Lunar, L., & Rubio, S. (2017). The Influence of Matrix Effects on Trace Analysis of Pharmaceutical Residues in Aqueous Environmental Samples. Analytical Letters, 50(1-3), 1-17.
• Li, W., & Tse, F. L. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. Expert Opinion on Drug Metabolism & Toxicology, 15(1), 1-4.
• Waters Corporation. (2016). Matrix Effects and Matrix Affects: The Impact of Different Sample Matrices on Sample Preparation and Chromatographic Analysis.
• Van de Steene, J. C., & Lambert, W. E. (2008). Countering matrix effects in environmental liquid chromatography-electrospray ionization tandem mass spectrometry water analysis for endocrine disrupting chemicals.
• Stüber, M., & Reemtsma, T. (2004). Evaluation of three calibration methods to compensate matrix effects in environmental analysis with LC-ESI-MS. Analytical and bioanalytical chemistry, 378(4), 910-916.
• Lehotay, S. J. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
• Robledo-Marenco, M. L., & Barrón-Hoyos, J. M. (2023). Eco-Friendly Sample Preparation Trends for Exogenous Toxic Organic Compounds in Food: A Sustainable Perspective for LC-MS Analysis. Molecules, 28(14), 5484.
• Malachová, A., Sulyok, M., Beltrán, E., Berthiller, F., & Krska, R. (2014). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of agricultural and food chemistry, 62(24), 5694-5705.
• Malachová, A., Sulyok, M., Beltrán, E., Berthiller, F., & Krska, R. (2014). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry, 62(24), 5694-5705.
• Brown, R. J. C., & Yardley, R. E. (2016). Investigation of internal standard use for short-term drift correction in ICP-MS/MS. NPL Report.

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from [Link]

• Li, W. (2021). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Bonfiglio, R., King, R. C., Olah, T. V., & Merkle, K. (1999). The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds in plasma extracts. Rapid communications in mass spectrometry, 13(12), 1175–1185.
• Gałuszka, A., Migaszewski, Z. M., & Dołęgowska, S. (2022). The Effect of Sample Preparation and Measurement Techniques on Heavy Metals Concentrations in Soil: Case Study from Kraków, Poland, Europe. Minerals, 12(2), 241.
• Gosetti, F., Mazzucco, E., Gennaro, M. C., & Marengo, E. (2010). Strategies for the detection and elimination of matrix effects in quantitative LC–MS analysis.

• Cambridge Isotope Laboratories, Inc. (n.d.). Stable Isotope Standards for Mass Spectrometry. Retrieved from [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401–407.

• Phenomenex. (n.d.). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Retrieved from [Link]

• ResearchGate. (2015). Is it possible that contaminants in LC/MS/MS cause ion suppression in ESI negative mode?. Retrieved from [Link]

• Gasilova, N., & Zenobi, R. (2023). Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. Journal of the American Society for Mass Spectrometry, 34(11), 2465–2472.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Adjustment of Matrix Effects in Analysis of 36 Secondary Metabolites of Microbial and Plant Origin in Indoor Floor Dust Using Liquid Chromatography-Tandem Mass Spectrometry [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. sepscience.com [sepscience.com]
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• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. stacks.cdc.gov [stacks.cdc.gov]

Chromatography Support Center: 3,5-Dimethylbenzoate Stability

Topic: Troubleshooting Degradation in the Injector Port Status: Active Guide Expertise Level: Advanced / Drug Development

Introduction: The "Invisible" Inlet Reactor

Welcome to the Chromatography Support Hub. You are likely here because your assay for 3,5-dimethylbenzoate is failing linearity criteria, showing ghost peaks, or exhibiting severe tailing.

As an Application Scientist, I often see researchers treat the GC inlet as a simple "doorway" to the column. In reality, it is a high-temperature chemical reactor. 3,5-Dimethylbenzoate is an ester.[1] While the methyl groups on the benzene ring provide some steric protection, the ester linkage remains vulnerable to hydrolysis and surface-catalyzed thermal decomposition within the hot, active environment of a standard split/splitless injector.

This guide moves beyond basic "change the liner" advice. We will isolate the degradation mechanism, prove it experimentally, and engineer a robust solution.

Module 1: Diagnostic Logic (Is it the Inlet?)

Before replacing components, you must distinguish between inlet degradation , column activity , and carryover .

The Residence Time Experiment

If 3,5-dimethylbenzoate is degrading in the inlet, the extent of breakdown is a function of time spent in the hot zone.

Protocol:

• Run A (Standard): Inject your standard at your normal split ratio (e.g., 10:1) and flow rate.

• Run B (High Flow): Increase the split ratio to 50:1 (or increase column flow if using splitless) to drastically reduce inlet residence time.

• Run C (Low Flow): Decrease split ratio to 5:1 (increasing residence time).

Analysis:

• If the ratio of the parent peak (3,5-dimethylbenzoate) to the breakdown product (3,5-dimethylbenzoic acid) changes significantly between runs, the reaction is happening in the inlet.

• If the ratio remains constant, the degradation is likely occurring on-column or in the sample vial before injection.

Visual Troubleshooting Logic

Figure 1: Decision tree for isolating degradation sources in Gas Chromatography.

Module 2: The Degradation Mechanism

Understanding how the molecule breaks down allows us to select the correct consumables.

The Chemistry

The primary degradation pathway for 3,5-dimethylbenzoate in a GC inlet is surface-catalyzed hydrolysis .

• The Catalyst: Standard borosilicate glass liners contain surface silanol groups (-Si-OH). At temperatures >200°C, these groups become highly active proton donors.

• The Reactant: Trace moisture in the carrier gas or sample solvent.

• The Reaction: The ester oxygen interacts with the silanol, weakening the bond. Water attacks the carbonyl carbon.

• The Product: 3,5-Dimethylbenzoic acid.

Why this matters: The acid product is highly polar. It will tail severely on non-polar columns (like 5% phenyl), often "smearing" into the baseline and appearing as lost area.

Visualizing the Interaction

Figure 2: Mechanism of silanol-catalyzed ester hydrolysis in the injector port.

Module 3: Optimization & Prevention Protocols

Liner Selection Strategy

Glass wool is a double-edged sword. It promotes vaporization but vastly increases the surface area of active silanols.

Liner Type	Suitability for 3,5-Dimethylbenzoate	Recommendation
Standard Split (with wool)	Low	High risk of hydrolysis due to wool surface area.
Ultra-Inert (UI) Split (with wool)	Medium	Acceptable only if rigorous deactivation is confirmed.
Cyclo/Baffle (No Wool)	High	Best balance. Promotes mixing without the active surface of wool.
Single Taper (No Wool)	High (Splitless)	Minimizes contact with hot metal seals; ideal for trace analysis.

Action: Switch to a baffled liner (dimpled) or a deactivated single taper liner without glass wool if sensitivity allows [1, 5].

Temperature & Pressure Tuning

High temperatures accelerate the Arrhenius rate of hydrolysis.

• Inlet Temperature: Lower from the standard 250°C to 200°C - 220°C . The boiling point of 3,5-dimethylbenzoate is approx. 240-250°C (estimated based on similar esters), but flash vaporization occurs effectively below the boiling point due to partial pressure effects.

• Pressure Pulse: Use a Pulsed Splitless injection (e.g., 30 psi for 0.75 min). This compresses the vapor cloud and sweeps the analyte onto the column faster, reducing residence time in the reactive inlet [2].

Solvent Management

Avoid "wet" solvents.

• Risk: Methanol or Ethanol (contain -OH and often water).

• Preferred: Dichloromethane or Ethyl Acetate (dried over molecular sieves).

• Reason: Alcohols can participate in transesterification in the inlet, creating artifacts (e.g., converting ethyl benzoate to methyl benzoate).

Frequently Asked Questions (FAQs)

Q1: I see a "ghost peak" eluting just before my main peak. What is it? A: This is likely 3,5-dimethylbenzoic acid (the hydrolysis product). On standard non-polar columns (e.g., DB-5, Rtx-5), free acids often elute slightly earlier than their corresponding methyl/ethyl esters but with severe tailing.

• Verification: Inject a pure standard of 3,5-dimethylbenzoic acid. If the retention times match the ghost peak, your inlet is active.

Q2: Can I just clean my liner with solvent? A: No. Solvents remove non-volatile "dirt," but they do not repair active silanol sites. In fact, aggressive cleaning can strip the deactivation layer [3].

• Solution: Replace the liner with a fresh, chemically deactivated (silanized) one. If you must clean, you must re-silanize using a reagent like DMDCS (Dimethyldichlorosilane), though this is rarely cost-effective today.

Q3: My area counts are dropping over a sequence of 50 injections. Why? A: This is "matrix-induced activity." Non-volatile components from your sample are accumulating on the glass wool/liner wall.[2] These residues act as new adsorption sites for the ester [4].

• Fix: Implement a "preventative maintenance" schedule.[3][4] Change the liner every 20-30 injections for critical sequences, or use a "guard column" (retention gap) to trap non-volatiles.

Q4: Will using a glass wool liner always cause degradation? A: Not always, but it increases the probability. If you must use wool (e.g., to catch particulates or improve precision), ensure it is in situ deactivated quartz wool. Avoid standard borosilicate wool. Position the wool lower in the liner (closer to the column) to minimize thermal exposure time [5].

References

• Restek Corporation. (2020). How to Choose a GC Inlet Liner. Restek Resource Hub. [Link]

• Chromatography Online. (2013). Troubleshooting GC Inlets: Split/Splitless Injection. LCGC International. [Link]

• Element Lab Solutions. (n.d.). GC Inlet Maintenance & Deactivation. [Link]

• Restek Corporation. (2018). Selecting a GC Inlet Liner: Wool vs. No Wool. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. elementlabsolutions.com [elementlabsolutions.com]

Slow or incomplete microbial degradation of 3,5-Dimethylbenzoate

Welcome to the Alkylbenzoate Bioremediation & Catalysis Support Hub. Ticket ID: 35DMB-DEG-OPT Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely experiencing stalled degradation, pigment accumulation, or long lag phases during the microbial catabolism of 3,5-Dimethylbenzoate (3,5-DMB). Unlike simple benzoate, the presence of methyl groups at both meta positions creates significant steric and electronic barriers.

The core issue usually lies in the "Meta-Cleavage Bottleneck." The key intermediate, 3,5-dimethylcatechol , acts as a suicide substrate for many standard catechol 2,3-dioxygenases (C23O), or its ring-cleavage product accumulates as a dead-end metabolite, inhibiting upstream enzymes via feedback regulation.

Part 1: Diagnostic Workflow

Before adjusting your bioreactor or shake-flask parameters, use this logic flow to identify the specific metabolic arrest point.

Figure 1: Diagnostic decision tree for isolating the cause of degradation failure.

Part 2: The Metabolic Pathway & Bottlenecks

To troubleshoot effectively, you must understand the molecular fate of 3,5-DMB. The degradation typically follows the TOL plasmid (pWW0) pathway logic found in Pseudomonas putida, but 3,5-DMB presents unique challenges compared to m-xylene or benzoate.

Figure 2: The 3,5-DMB catabolic pathway. The critical failure point is the 3,5-Dimethylcatechol node.

Part 3: Troubleshooting FAQs

Q1: My culture medium turns dark brown/black after 12-24 hours. What is happening?

Diagnosis: Accumulation and auto-oxidation of 3,5-dimethylcatechol . The Science: This is the hallmark of C23O (Catechol 2,3-dioxygenase) inactivation . The methyl groups on the catechol ring can act as nucleophiles or create steric hindrance that "jams" the active site of the dioxygenase enzyme. When the enzyme fails, the catechol accumulates in the supernatant and oxidizes upon contact with air, forming polyphenolic pigments (similar to melanin). Corrective Action:

• Increase Biomass Loading: High cell density can sometimes overcome the kinetic bottleneck.

• Strain Substitution: If using wild-type Pseudomonas, switch to a strain with a mutated XylE gene (C23O) evolved for methylated substrates, or a Rhodococcus strain which may utilize the ortho-cleavage pathway (though rare for dimethylated substrates).

• Oxygen Check: Ensure DO > 20%. Low oxygen favors polymerization over enzymatic cleavage.

Q2: The substrate concentration decreases initially but then plateaus. TOC (Total Organic Carbon) remains high.

Diagnosis: Formation of Dead-End Metabolites . The Science: The bacteria are cleaving the ring but cannot process the resulting aliphatic chain. The meta-cleavage product (2-hydroxy-6-oxo-4,6-dimethyl-2,4-heptadienoate) requires a specific hydrolase. If the hydrolase (XylF) cannot accommodate the methyl groups, the compound accumulates. This metabolite is often toxic and inhibits the upstream benzoate dioxygenase. Corrective Action:

• Co-culture Strategy: Introduce a commensal strain capable of degrading aliphatic acids.

• Resting Cell Assay: Perform the assay below to confirm if the cells are viable or dead.

Q3: I see no growth and no degradation. Is 3,5-DMB toxic?

Diagnosis: Membrane toxicity or Induction Failure. The Science:

• Toxicity: 3,5-DMB and its catechol derivative are lipophilic. They partition into the cell membrane, disrupting the proton motive force (uncoupling effect).

• Induction: The xyl operon often requires a specific inducer. 3,5-DMB itself is a poor inducer of the Pm promoter compared to benzoate or m-xylene. Corrective Action:

• Induction: Add a non-metabolizable inducer or a small amount of m-xylene (vapor phase) to "jumpstart" enzyme expression.

• Toxicity Threshold: Do not exceed 2-5 mM substrate concentration.

Part 4: Essential Protocols

Protocol A: Resting Cell Activity Assay

Use this to distinguish between growth inhibition (toxicity) and enzymatic failure.

• Preparation: Grow cells in rich medium (LB) or Minimal Medium + Succinate (to build biomass) until mid-log phase (OD600 ~ 0.6).

• Induction: If required, add 1 mM m-toluate or expose to xylene vapors for 2 hours to induce catabolic genes.

• Harvest: Centrifuge (5,000 x g, 10 min) and wash 2x with 50 mM Phosphate Buffer (pH 7.2).

• Resuspension: Resuspend cells to a high density (OD600 = 2.0 - 5.0) in buffer.

• Reaction: Add 3,5-DMB (1 mM). Incubate at 30°C with shaking.

• Sampling: Take aliquots at 0, 30, 60, 120 min. Spin down; analyze supernatant via HPLC.

  • Result A (Substrate drops, no color): Pathway functional.[1] Issue was growth-related.

  • Result B (Substrate stable): Enzyme not induced or specific activity absent.

  • Result C (Substrate drops, brown color): C23O bottleneck (See FAQ #1).

Data Summary: Physico-chemical Constraints

Parameter	Optimal Range	Critical Failure Point	Reason
Concentration	1.0 - 3.0 mM	> 5.0 mM	Membrane toxicity (uncoupling)
pH	7.0 - 7.5	< 6.0	Acidification by metabolites increases toxicity
Temperature	25°C - 30°C	> 37°C	C23O is heat-labile in many Pseudomonas strains
Inducer	m-xylene (vapor)	Glucose (presence)	Catabolite repression (Glucose inhibits xyl operon)

References

• Baggi, G., Bernasconi, S., & Zangrossi, M. (1996).[2] Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB. FEMS Microbiology Letters, 137(2-3), 129-134.[2]

• Vásquez, M.A., Martínez-Lavanchy, P., Jehmlich, N. et al. (2018).[3] Biodegradation of dimethylphenols by bacteria with different ring-cleavage pathways of phenolic compounds. BMC Microbiology, 18, 137.

• Harwood, C. S., & Parales, R. E. (1996).[4] The beta-ketoadipate pathway and the biology of self-identity. Annual Review of Microbiology, 50, 553-590.

• Knackmuss, H. J. (1996). Basic knowledge and perspectives of bioelimination of xenobiotic compounds. Journal of Biotechnology, 51(3), 287-295.

Sources

• 1. Biodegradation of dimethylphenols by bacteria with different ring-cleavage pathways of phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dynamics of benzoate metabolism in Pseudomonas putida KT2440 - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming substrate toxicity of 3,5-Dimethylbenzoate to microorganisms

Topic: Troubleshooting 3,5-Dimethylbenzoate (3,5-DMB) Toxicity

Welcome to the Advanced Bioprocess Support Hub. Ticket ID: #DMB-TOX-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Executive Summary

You are likely experiencing culture crashes or stalled product formation when working with 3,5-Dimethylbenzoate (3,5-DMB) . Unlike simple benzoate, the two methyl groups on the aromatic ring significantly increase lipophilicity (LogP ~2.6 vs 1.9 for benzoate), exacerbating membrane toxicity. Furthermore, the meta-cleavage of methylated catechols often generates dead-end metabolites that poison dioxygenases.

This guide moves beyond basic troubleshooting to address the bio-physicochemical root causes of failure.

Module 1: Diagnosis – Why is your culture dying?

Symptom: Immediate cessation of growth or drop in dissolved oxygen (DO) uptake upon substrate addition.

Root Cause Analysis: The toxicity of 3,5-DMB is twofold: Chemiosmotic Uncoupling and Membrane Expansion .

• The Uncoupling Effect: 3,5-DMB acts as a weak acid. In the neutral cytoplasm, it dissociates, releasing a proton. The anion is pumped out, but the protonated acid diffuses back in, creating a futile cycle that drains ATP.

• Membrane Expansion: The methylated ring inserts into the lipid bilayer, increasing fluidity and disrupting the electron transport chain (ETC).

Visualization: The Toxicity Cascade

Figure 1: Dual-mode toxicity mechanism of 3,5-DMB involving proton motive force (PMF) collapse and physical membrane disruption.

Module 2: Process Engineering Solutions

Symptom: You cannot reach high cell density (OD > 50) because the substrate feed kills the biomass.

Solution: Two-Phase Partitioning Bioreactor (TPPB) Instead of feeding 3,5-DMB directly, dissolve it in a biocompatible organic solvent (non-aqueous phase). The solvent acts as a "reservoir," releasing the substrate only as fast as the cells consume it (thermodynamic equilibrium).

Protocol: Setting up a TPPB for 3,5-DMB

Step 1: Solvent Selection Do not use random solvents. You must select a solvent with a LogP > 3.0 to prevent the solvent itself from being toxic.

Solvent Candidate	LogP (Approx)	Suitability	Notes
Bis(2-ethylhexyl) phthalate	~7.5	Excellent	Non-biodegradable by most Pseudomonas; high capacity.
Silicone Oil (20 cSt)	N/A (High)	Good	Biocompatible, but lower partition coefficient for benzoates.
Octanol	3.0	Poor	Often toxic/consumed by cells.
Dodecane	6.1	Moderate	Good, but some strains may consume it as a carbon source.

Step 2: The Setup

• Inoculation: Grow cells in aqueous media (glucose/glycerol) to mid-log phase.

• Phase Addition: Add the organic solvent (loaded with 50-100 g/L 3,5-DMB) at a ratio of 10-20% v/v.

• Agitation: Increase RPM by 20% to create a fine emulsion (increases interfacial area for mass transfer).

Visualization: TPPB Equilibrium Logic

Figure 2: The self-regulating delivery system of a Two-Phase Partitioning Bioreactor. Substrate transfers only when aqueous concentration drops.

Module 3: Biological Troubleshooting (Metabolic Engineering)

Symptom: The culture grows but turns a dark brown/black color, and product yield is low.

Root Cause: "Suicide Metabolism." 3,5-DMB is likely being degraded via the meta-cleavage pathway. The methyl groups prevent standard ortho-cleavage. The resulting intermediate (likely a methylated catechol) is cleaved to form a reactive semialdehyde that can polymerize (black color) or irreversibly inactivate the dioxygenase enzyme (enzyme suicide).

Corrective Action:

• Block meta-cleavage: Knock out the catechol 2,3-dioxygenase (xylE or equivalent).

• Enforce ortho-cleavage: Overexpress catechol 1,2-dioxygenase (catA) and cycloisomerase (catB) specifically engineered for methylated substrates (e.g., from Pseudomonas sp. strains adapted to xylenes).

Comparison of Pathways:

Feature	Ortho-Cleavage (Beta-ketoadipate)	Meta-Cleavage (TOL pathway)
Enzyme	Catechol 1,2-dioxygenase	Catechol 2,3-dioxygenase
Ring Fission	Intradiol (Between OH groups)	Extradiol (Adjacent to OH groups)
3,5-DMB Outcome	Difficult due to steric hindrance of methyl groups.	Default route , but produces toxic acyl halides or aldehydes.
Engineering Goal	Desired. Requires evolved enzymes.	Avoid. Leads to dead-end metabolites.

Module 4: Frequently Asked Questions (FAQ)

Q1: What is the MIC (Minimum Inhibitory Concentration) of 3,5-DMB? A: For wild-type E. coli, growth inhibition often starts at 0.5 - 1.0 g/L . Adapted Pseudomonas putida strains can tolerate up to 2-3 g/L in aqueous phase. Note: In a TPPB system, you can have 50 g/L in the total reactor volume because the aqueous concentration remains below MIC.

Q2: Can I use UV mutagenesis to improve tolerance? A: Yes, but "Adaptive Laboratory Evolution" (ALE) is more effective.

• Protocol: Serial passage cells in media with increasing gradients of 3,5-DMB (e.g., 0.5 g/L

  0.8 g/L 1.2 g/L) over 50 generations. This selects for mutants with upregulated efflux pumps (e.g., TtgABC pumps in Pseudomonas).

Q3: Why is the pH dropping so fast? A: 3,5-DMB degradation releases acidic intermediates (and the substrate itself is an acid). If using a TPPB, the buffer capacity of the aqueous phase is limited.

• Fix: Use an automated pH stat system with 2M NaOH/KOH. Do not rely on initial buffering alone.

References

• Baggi, G., Bernasconi, S., & Zangrossi, M. (1996).[1] Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB. FEMS Microbiology Letters, 137(2-3), 129-134.[1]

• Collins, L. D., & Daugulis, A. J. (1997). Biodegradation of phenol at high initial concentrations in two-phase partitioning bioreactors. Applied Microbiology and Biotechnology, 48, 18-22.

• Loh, K. C., & Chua, S. S. (2002).[2] Ortho pathway of benzoate degradation in Pseudomonas putida: induction of meta pathway at high substrate concentrations.[2] Enzyme and Microbial Technology, 30(5), 620-626.[2]

• Simons, A., et al. (2020). Evaluating cytotoxicity of methyl benzoate in vitro. Heliyon, 6(2).

Sources

• 1. Initial steps in the degradation of 3,4-dimethylbenzoic acid by Pseudomonas putida strain DMB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Complete Genome Sequence and Biodegradation Characteristics of Benzoic Acid-Degrading Bacterium Pseudomonas sp. SCB32 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of Methyl 3,5-Dimethylbenzoate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and scale-up of Methyl 3,5-Dimethylbenzoate. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-proven insights into the common challenges encountered when transitioning this synthesis from the laboratory bench to a pilot plant. The content is structured in a question-and-answer format to directly address potential issues.

Section 1: Synthesis Overview & Core Principles

The synthesis of Methyl 3,5-Dimethylbenzoate is most commonly achieved via the Fischer-Speier esterification of 3,5-dimethylbenzoic acid with methanol, using a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1][2]

Reaction Scheme: (CH₃)₂C₆H₃COOH + CH₃OH ⇌ (CH₃)₂C₆H₃COOCH₃ + H₂O (3,5-Dimethylbenzoic Acid + Methanol ⇌ Methyl 3,5-Dimethylbenzoate + Water)

This reaction is a classic example of a reversible equilibrium process.[3][4] The success of the synthesis, both at the lab and pilot scale, hinges on effectively shifting the equilibrium to the product side. This is typically achieved by using a large excess of one reactant (usually the less expensive one, methanol) or by removing the water byproduct as it forms.[3][5]

Reaction Mechanism: Fischer Esterification

The mechanism proceeds through a series of protonation and deprotonation steps, often abbreviated as PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[3] The acid catalyst is critical as it protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack by the alcohol.[1][2]

Caption: The acid-catalyzed mechanism for Fischer esterification.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the synthesis.

Q1: Why is an acid catalyst, like sulfuric acid, necessary when the starting material is already an acid? A1: While 3,5-dimethylbenzoic acid is a carboxylic acid, it is a weak acid. A strong mineral acid like H₂SO₄ is required to act as a catalyst. Its role is not simply to provide an acidic environment but to protonate the carbonyl oxygen of the benzoic acid. This protonation makes the carbonyl carbon a much stronger electrophile, allowing the weakly nucleophilic methanol to attack and initiate the reaction.[2][5] Without the strong acid catalyst, the reaction would be impractically slow.

Q2: What is the typical laboratory-scale procedure for this synthesis? A2: A common lab procedure involves dissolving 3,5-dimethylbenzoic acid in a large excess of methanol (e.g., 10-20 equivalents, often acting as the solvent).[5] A catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) is carefully added. The mixture is then heated to reflux for several hours.[2][6] Progress can be monitored by TLC or GC. The workup typically involves cooling the mixture, removing the excess methanol under reduced pressure, dissolving the residue in an organic solvent like diethyl ether or ethyl acetate, and washing with aqueous sodium bicarbonate to neutralize the acid catalyst and remove unreacted carboxylic acid.[6] The organic layer is then dried and concentrated to yield the crude ester, which can be further purified by distillation.

Q3: Can I use a different catalyst? Are there safer or more environmentally friendly options? A3: Yes. While sulfuric acid is effective and inexpensive, it can cause charring and generates corrosive, acidic waste.[7] Alternative catalysts include:

• p-Toluenesulfonic acid (p-TsOH): A solid, less oxidizing acid that is easier to handle.

• Solid Acid Catalysts: Materials like Amberlyst-15, Nafion-H, or certain zeolites are heterogeneous catalysts.[8] Their primary advantage is easy removal from the reaction mixture by simple filtration, which simplifies the workup and allows for catalyst recycling.[8][9] This is a significant advantage for pilot and industrial scale processes.

• Lewis Acids: Zirconium(IV) or Hafnium(IV) salts have been shown to catalyze esterifications effectively.[1]

Q4: Methyl 3,5-dimethylbenzoate is a solid at room temperature. How does this affect purification? A4: Methyl 3,5-dimethylbenzoate has a melting point around 34-37°C. While it may be a liquid in the final stages of a warm workup, it will solidify upon cooling. For final purification on a lab scale, recrystallization from a suitable solvent (like methanol or hexane) is a viable alternative to distillation. On a pilot scale, this could involve melt-crystallization or flaking.

Section 3: Troubleshooting Guide: Lab to Pilot Plant

This guide is organized by common problems encountered during the synthesis and scale-up process.

Problem Category 1: Low or No Yield

Q5: My reaction shows very low conversion even after prolonged reflux. What's going wrong? A5: Low conversion is almost always tied to the reaction equilibrium.

Probable Cause	Explanation & Solution
Insufficient Catalyst	The catalytic cycle cannot proceed efficiently. Solution: Ensure you are using a sufficient amount of a strong acid catalyst (typically 5-10 mol% for H₂SO₄). If using a solid acid, ensure it is active and not poisoned.
Water in Reagents	The presence of water in your methanol or carboxylic acid will inhibit the forward reaction, as water is a product.[10] Solution: Use anhydrous grade methanol and ensure your 3,5-dimethylbenzoic acid is dry.
Equilibrium Not Shifted	The reverse reaction (ester hydrolysis) is competing with the forward reaction. Solution (Lab): Increase the excess of methanol significantly (it can be the solvent). Solution (Pilot): Use a Dean-Stark apparatus with a co-solvent like toluene to azeotropically remove water as it is formed.[3] This is a highly effective method for driving the reaction to completion.[11]
Insufficient Heat/Time	The reaction has not had enough energy or time to reach equilibrium. Solution: Ensure the reaction is at a steady reflux. Extend the reaction time and monitor by GC or LC to confirm that the reaction has plateaued.[11]

Problem Category 2: Product Purity Issues

Q6: After workup, my final product is a discolored oil/solid and shows impurities on analysis. What are they and how do I remove them? A6: Discoloration and impurities often stem from side reactions or incomplete workup.

Probable Cause	Explanation & Solution
Charring/Side Reactions	Concentrated sulfuric acid is a strong dehydrating agent and can cause decomposition or polymerization, especially at high temperatures, leading to dark, tarry substances. Solution: Add the H₂SO₄ slowly and with cooling. Consider using a less aggressive catalyst like p-TsOH or a solid acid catalyst, which are known to reduce side-product formation.[7]
Unreacted Carboxylic Acid	Incomplete neutralization during the aqueous wash. 3,5-dimethylbenzoic acid can co-crystallize with the ester, reducing purity. Solution: During the workup, wash the organic layer thoroughly with saturated sodium bicarbonate solution until CO₂ evolution ceases. Test the aqueous layer with pH paper to ensure it is basic (pH > 8).
Byproducts from Methanol	At high temperatures with strong acid, methanol can dehydrate to form dimethyl ether. This is less of a purity issue and more of a reactant loss. Solution: Maintain a controlled reflux temperature. Do not overheat.
Incomplete Solvent Removal	Residual solvent from the extraction (e.g., diethyl ether, ethyl acetate) or purification steps. Solution: Ensure complete removal of volatile solvents under high vacuum. For the final product, drying in a vacuum oven can be effective.

Problem Category 3: Scale-Up Specific Challenges

Transitioning from a 1L flask to a 100L reactor introduces new variables that can dramatically affect the outcome.[12]

Caption: Troubleshooting workflow for common pilot plant scale-up issues.

Q7: The reaction temperature is spiking uncontrollably in the pilot reactor after adding the catalyst. Why is this happening and how can I prevent it? A7: This is a classic thermal runaway risk. Esterification is an exothermic reaction.[4][13] While this heat dissipates easily in small glassware, a large reactor has a much lower surface-area-to-volume ratio, making heat removal less efficient.[14]

• Causality: The heat generated by the reaction increases the reaction rate, which in turn generates more heat, creating a dangerous feedback loop. The dilution of H₂SO₄ in methanol is also highly exothermic.

• Preventative Measures:

  • Controlled Addition: Add the sulfuric acid catalyst slowly and sub-surface to the methanol before heating. Allow the initial exotherm from dilution to dissipate. Alternatively, add the catalyst at the reaction temperature over a prolonged period.

  • Reactor Engineering: Use a jacketed reactor with a thermal fluid for precise temperature control. Ensure the cooling system has the capacity to handle the total heat output of the reaction.

  • Monitoring: Always have an internal temperature probe (not just a jacket probe) to monitor the actual reaction temperature in real-time.

Q8: The yield dropped significantly when we moved to the pilot plant, even though we used the same reagent ratios. What could be the cause? A8: This is often a mass transfer or mixing issue.

• Causality: In a large, un-baffled reactor, you can get a vortex where the material in the center spins rapidly but the material at the edges is poorly mixed. This creates "dead zones" with low temperature or poor catalyst distribution, leading to an overall lower conversion rate.

• Solutions:

  • Proper Agitation: Ensure the reactor is equipped with baffles and an appropriately sized and shaped impeller (e.g., a pitched-blade turbine or anchor stirrer) to ensure good top-to-bottom turnover and mixing.

  • Agitation Speed: The optimal RPM will be different from the lab magnetic stir bar. It should be fast enough to ensure homogeneity without causing excessive splashing or shear.

  • Homogeneous Feed: Ensure all reactants are fully dissolved or suspended before starting the reaction and that additions are made to a well-agitated area.

Q9: We are struggling with the workup at the pilot scale. Neutralization is violent and we are getting stable emulsions during the washes. A9: Workup at scale requires a different approach than a lab separatory funnel.

• Neutralization: Adding aqueous base to a large volume of concentrated acid is extremely hazardous. Solution: The safest method is to perform a "reverse quench" by slowly transferring the acidic organic reaction mixture to a separate, well-agitated, and cooled vessel containing the bicarbonate solution. This keeps the bulk solution basic and controls the exotherm and CO₂ evolution.

• Emulsions: Emulsions are common when mixing organic and aqueous layers with high agitation. Solution:

  • Reduce the agitation speed during washes.

  • After adding the wash solution, allow for a longer settling time for the layers to separate.

  • Adding a saturated brine (NaCl) solution can help break emulsions by increasing the ionic strength of the aqueous phase.

Summary of Recommended Parameters: Lab vs. Pilot

Parameter	Laboratory Scale (100 mL)	Pilot Scale (100 L)	Justification & Key Considerations
Methanol	10-20 equivalents (acts as solvent)	3-5 equivalents	Using methanol as the solvent at scale is inefficient and costly. A lower excess is used, necessitating more efficient water removal.
Catalyst (H₂SO₄)	5-10 mol%	2-5 mol%	Lowering catalyst loading reduces cost and the burden of waste treatment. Efficiency is maintained through better process control.
Temperature	Reflux (~65°C)	75-95°C (with co-solvent)	Higher temperature may be used with a Dean-Stark setup to facilitate azeotropic water removal. Requires careful monitoring.
Water Removal	Driven by mass action (excess MeOH)	Azeotropic distillation (Dean-Stark)	The most critical change for ensuring high conversion at scale. Toluene is a common co-solvent.[3]
Agitation	Magnetic Stir Bar	Baffled reactor with overhead motor and impeller	Essential for ensuring thermal and concentration homogeneity in a large volume.
Neutralization	Add base to organics in sep funnel	Add acidic organics to basic solution (reverse quench)	Safety is paramount. Controls exotherm and gas evolution from neutralizing large quantities of acid.

References

• Homogeneous oxidizing process for preparing 3,5-dimethylbenzoic acid
• Production method of 3,5-dimethylbenzoic acid.
• Fischer Esterific
• Fischer Esterification Procedure. University of Missouri–St. Louis.
• Fisher Esterification, Reflux, Isolation and Purific
• Fischer Esterific
• Methyl 3,5-dimethylbenzo
• Current Developments in Esterification Reaction: A Review on Process and Parameters. Journal of Industrial and Engineering Chemistry.
• Scheme 1. Fischer esterification of 3,5-dihydroxybenzoic acid.
• Ester synthesis by esterific
• Process for purifying 3.5-dimethyl benzoic acid.
• Production method for 3, 5-dimethylbenzoic acid.
• Esterification of benzoic acid to methyl benzoate. University of California, Los Angeles.
• Preparation of Methyl Benzo
• Method of producing alkyl benzoates.
• Esterific
• Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterific
• Esterification scale-up = problems?! Sciencemadness.org.
• OQ Chemicals Opens New Pilot Plant for Customized Esters in Germany. SpecialChem.
• Dos and Don'ts for Pilot Testing Chemicals.
• What are the 3 possible sources of errors that might happen during the synthesis of an ester(butyl acetate)
• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid C
• Methyl 3,5-dimethylbenzo
• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applic
• OQ Chemicals Starts up Esters Pilot Plant.
• Multifunctional Pilot Plants. Ballestra S.p.A.
• Esterific
• Troubleshooting low conversion rates in Fischer esterific
• Esterification Synthesis Lab - Banana, Wintergreen, Flowers. YouTube.
• Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol. Chemical Engineering Transactions.
• Overcoming challenges with sulfuric acid catalyst in esterific
• How to Start an Alkyl Benzoate C12-C15 Manufacturing Business. StartupYo.
• Alkyl Benzo
• A Comprehensive Guide to Pilot Plant Scale-Up Techniques. Adesis.
• Synthesis of Methyl Benzo
• Pilot Synthesis. IGE Performance Chemicals.
• Alkyl benzoate mixtures.
• Synthesis of methyl 3,5-dinitrobenzo
• Pilot-Scale Distill
• Process For Producing Liquid Dibenzo

Sources

• 1. Fischer Esterification [organic-chemistry.org]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. scienceready.com.au [scienceready.com.au]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst [mdpi.com]
• 9. Ester synthesis by esterification [organic-chemistry.org]
• 10. homework.study.com [homework.study.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Guide of Pilot Plant Scale-Up Techniques | Adesis [adesisinc.com]
• 13. Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol | Chemical Engineering Transactions [cetjournal.it]
• 14. Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions [mdpi.com]

Reference Data & Comparative Studies

Technical Comparison: Toxicological Profile and SAR of 3,5-Dimethylbenzoate vs. Mono-substituted Analogues

Executive Summary

This guide provides a technical analysis of 3,5-Dimethylbenzoate (and its parent acid, 3,5-dimethylbenzoic acid) in comparison to Methyl Benzoate and other substituted analogues.

While unsubstituted benzoates are rapidly metabolized and excreted, the addition of methyl groups at the meta (3,5) positions introduces significant physicochemical shifts. Unlike ortho (2,6) substitution, which blocks metabolic hydrolysis via steric hindrance, meta substitution largely retains hydrolytic susceptibility but significantly increases lipophilicity (LogP). This results in a compound that is moderately more cytotoxic and more irritating to mucous membranes than its unsubstituted counterparts, primarily due to enhanced membrane permeability and retention.

Chemical Identity & Physicochemical Drivers[1][2][3]

To understand the toxicity profile, one must first analyze the structural determinants. The 3,5-dimethyl substitution pattern creates a "lipophilic wing" effect without obstructing the ester carbonyl.

Comparative Physicochemical Table

Parameter	Methyl Benzoate (Reference)	3,5-Dimethylbenzoate (Target)	2,6-Dimethylbenzoate (Steric Control)	Impact on Toxicity
CAS No.	93-58-3	25081-39-4	1666-91-7	N/A
LogP (Octanol/Water)	~2.1	~3.2	~3.1	High LogP correlates with increased skin absorption and aquatic toxicity.
Hydrolysis Rate	Fast ( min)	Moderate	Very Slow	2,6-subs block esterase access; 3,5-subs allow hydrolysis but slower than unsubstituted.
pKa (Acid form)	4.20	4.30	3.25	Higher pKa of 3,5-isomer implies less ionization at physiological pH, aiding cell entry.
Molecular Weight	136.15 g/mol	164.20 g/mol	164.20 g/mol	Slight increase in mass; negligible effect on acute tox.

Comparative Toxicology Data

The following data aggregates experimental LD50 values and irritation scores. Note that while Methyl Benzoate is generally "Harmful," the 3,5-dimethyl analogue exhibits higher irritation potential.

Acute & Irritation Profile

Endpoint	Methyl Benzoate	3,5-Dimethylbenzoate (or Acid)	Interpretation
Oral LD50 (Rat)	1,177 mg/kg [1]	~1,460 mg/kg (Acid form) [2]	Comparable. Both fall into GHS Category 4 (Harmful if swallowed).
Skin Irritation	Mild	Moderate to Severe	The 3,5-dimethyl groups enhance lipid solubility, penetrating the stratum corneum more effectively.
Eye Irritation	Moderate	Severe (Category 2A)	Crystalline solids of the acid form cause mechanical and chemical abrasion.
Sensitization	Non-sensitizer	Potential Sensitizer	Reactive metabolites may form haptens in rare cases.
Aquatic Tox (LC50)	Low risk	Moderate risk	Increased LogP makes 3,5-isomers more toxic to aquatic life via non-polar narcosis.

Critical Insight: Do not assume that "higher molecular weight = lower toxicity." For benzoates, the increased lipophilicity of the 3,5-isomer often outweighs the slight reduction in molar dosage, leading to higher local tissue toxicity.

Mechanistic Toxicology & Metabolic Pathways

The toxicity of benzoate esters is largely driven by their metabolic fate. The primary detoxification route is hydrolysis followed by conjugation.

Pathway Analysis

• Hydrolysis: Carboxylesterases cleave the ester. Ortho substituents (2,6) block this; Meta (3,5) do not.

• Conjugation: The resulting benzoic acid is conjugated with glycine to form a hippuric acid derivative, which is excreted.

• Bioactivation (Minor): In high doses, the methyl groups on the ring can be oxidized to benzyl alcohols/aldehydes, which are reactive.

Figure 1: Metabolic fate of 3,5-Dimethylbenzoate. Note that unlike 2,6-isomers, the 3,5-isomer undergoes hydrolysis, but high doses may saturate the glycine pathway, leading to oxidation of the methyl groups.

Experimental Protocols

To validate the toxicity and stability profile in your own lab, use the following self-validating protocols.

Protocol A: Comparative Enzymatic Hydrolysis Assay

Objective: To demonstrate that 3,5-substitution does not sterically hinder metabolism as significantly as 2,6-substitution.

• Preparation: Prepare 100 µM solutions of Methyl Benzoate, Methyl 3,5-Dimethylbenzoate, and Methyl 2,6-Dimethylbenzoate in phosphate buffer (pH 7.4) with 1% DMSO.

• Enzyme Addition: Add Porcine Liver Esterase (PLE) at 10 units/mL.

• Monitoring: Incubate at 37°C. Aliquot samples at 0, 5, 10, 30, and 60 minutes.

• Quenching: Stop reaction with ice-cold acetonitrile (1:1 v/v).

• Analysis: Analyze via HPLC-UV (254 nm).

• Validation Criteria:

  • Methyl Benzoate should show >90% loss within 30 mins (Positive Control).

  • 2,6-Dimethylbenzoate should show <10% loss (Negative Control due to steric hindrance).

  • 3,5-Dimethylbenzoate is expected to show intermediate kinetics (60-80% loss).

Protocol B: MTT Cytotoxicity Assay (HepG2 Cells)

Objective: To quantify cellular toxicity driven by lipophilicity.

• Seeding: Seed HepG2 cells at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Treat cells with a concentration gradient (1 µM to 1000 µM) of the target benzoates.

• Incubation: Incubate for 24 hours.

• Dye Addition: Add MTT reagent (0.5 mg/mL) and incubate for 4 hours.

• Solubilization: Dissolve formazan crystals in DMSO.

• Readout: Measure absorbance at 570 nm.

• Calculation: Plot dose-response curves to determine IC50.

  • Hypothesis: The IC50 of 3,5-dimethylbenzoate will be lower (more toxic) than Methyl Benzoate due to higher intracellular accumulation.

Strategic Recommendations

Based on the toxicological profile, the following handling and application strategies are recommended for drug development and industrial synthesis:

• Handling Precaution: Treat 3,5-dimethylbenzoate as a severe eye and skin irritant . Unlike standard sodium benzoate, the lipophilic nature of this ester allows it to penetrate gloves and skin barriers more easily. Double-gloving with nitrile is recommended.

• Drug Design: If using the 3,5-dimethylbenzoate moiety as a pharmacophore (e.g., in ecdysone agonists), be aware that it is metabolically labile (hydrolyzable). For higher metabolic stability, consider replacing the ester linkage with an amide or ether, or moving substituents to the 2,6-positions to block hydrolysis.

• Waste Disposal: Do not dispose of in standard aqueous waste streams. Due to higher LogP, it poses a risk to aquatic organisms. Incineration is the preferred disposal method.

References

• National Library of Medicine (PubChem). (2023). Methyl Benzoate Compound Summary (CID 7121). Retrieved from [Link]

• European Chemicals Agency (ECHA). (2023).[1] Registration Dossier: 3,5-Dimethylbenzoic Acid.[2][3] Retrieved from [Link]

Sources

• 1. 3,5-Dimethylbenzoic acid | C9H10O2 | CID 10356 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. researchgate.net [researchgate.net]

A Comparative Performance Analysis of 3,5-Dimethylbenzoate as a Versatile Building Block

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is a critical decision that profoundly influences the outcome of a synthetic route and the properties of the final product. This guide provides an in-depth technical comparison of 3,5-dimethylbenzoate, a key aromatic building block, against its structural isomers and other similarly substituted compounds. By examining the interplay of steric and electronic effects, we will explore how the unique substitution pattern of 3,5-dimethylbenzoate dictates its performance in diverse applications, including the synthesis of metal-organic frameworks (MOFs), advanced polymers, and pharmaceutical intermediates. This analysis is supported by experimental data and detailed protocols to provide a practical framework for informed decision-making in your research endeavors.

The Structural Uniqueness of the 3,5-Disubstitution Pattern

The arrangement of the two methyl groups on the benzoate ring in the 3,5- (or meta, meta-) positions imparts a distinct combination of electronic and steric properties that differentiate it from its ortho- and para-substituted isomers.

Electronic Effects: The methyl groups are weakly electron-donating through an inductive effect. In the 3,5-positions, these effects are additive, leading to a slight increase in electron density on the aromatic ring compared to unsubstituted benzoate. This can influence the reactivity of the ring in electrophilic aromatic substitution reactions.

Steric Hindrance: Unlike ortho-substituted benzoates, the meta-positioning of the methyl groups in 3,5-dimethylbenzoate does not create significant steric hindrance around the carboxylate group. This accessibility is a crucial advantage in many reactions, such as esterification and amidation, where unhindered access to the reaction center is paramount for high yields and favorable kinetics.

This unique combination of properties makes 3,5-dimethylbenzoate a valuable building block in scenarios where controlled electronic modification is desired without the complicating factor of steric bulk around the reactive carboxylate functionality.

Performance in Metal-Organic Frameworks (MOFs)

The geometry and connectivity of the organic linker are fundamental to the resulting topology and properties of a metal-organic framework. The choice of isomeric linkers can lead to vastly different framework structures, even with the same metal ion and reaction conditions.

The less sterically hindered nature of the 3,5-isomer compared to ortho-substituted isomers can facilitate more predictable coordination with metal centers, potentially leading to higher crystallinity and more uniform pore structures. In contrast, the steric bulk of ortho-substituents can force a twisted conformation, which may lead to different and sometimes desirable framework topologies.

Table 1: Comparison of Properties of MOFs Synthesized with Different Benzoic Acid Derivatives

Linker	Metal Ion	Resulting MOF Properties	Reference
p-Hydroxybenzoic acid	Co(II), Mn(II), Zn(II)	Three-dimensional framework, catalytic activity in ring-opening polymerization.	[1]
Mesaconate (a dicarboxylic acid)	Al(III)	Highly hydrophobic, BET surface area of ~800 m²/g, potential for organic compound adsorption.	[2]
Benzoic Acid	Zn(II)	Potential as a low-toxicity carrier for drug delivery.	[3]

The data suggests that the choice of linker has a profound impact on the final properties of the MOF, with factors like hydrophobicity and catalytic activity being tunable through the selection of the organic building block.

Experimental Protocol: Solvothermal Synthesis of a MOF

This protocol describes a general method for the solvothermal synthesis of a MOF using a substituted benzoic acid as the organic linker.

Materials:

• Substituted benzoic acid (e.g., 3,5-dimethylbenzoic acid)

• Metal salt (e.g., Zinc acetate dihydrate)

• Solvent (e.g., N,N-dimethylformamide - DMF)

• Scintillation vial or Teflon-lined autoclave

• Oven

Procedure:

• In a glass scintillation vial, dissolve the substituted benzoic acid (e.g., 1.5 mmol) in the solvent (e.g., 5 mL of DMF).

• Add the metal salt (e.g., 1.5 mmol of Zn(CH₃CO₂)₂·2H₂O) to the solution.

• Sonicate the mixture for approximately 2 minutes to ensure homogeneity.[4]

• Seal the vial tightly and place it in an oven preheated to the desired reaction temperature (e.g., 80 °C).[4]

• Maintain the reaction temperature for the specified duration (e.g., 24 hours).[4]

• After the reaction is complete, allow the vessel to cool to room temperature.

• A crystalline powder should have formed. Decant the solvent.

• Wash the powder with fresh solvent (e.g., 2 x 5 mL of DMF) to remove any unreacted starting materials.[4]

• The resulting MOF can then be characterized using techniques such as powder X-ray diffraction (PXRD), thermogravimetric analysis (TGA), and Brunauer–Emmett–Teller (BET) analysis for surface area.

Caption: Workflow for the solvothermal synthesis and characterization of a MOF.

Performance in Polymer Synthesis

In polymer chemistry, the structure of the monomeric building blocks dictates the properties of the resulting polymer, including its thermal stability, mechanical strength, and solubility. Substituted benzoic acids can be used to synthesize aromatic polyesters, which are known for their high performance.

The thermal stability of polymers derived from substituted benzoic acids can be evaluated using thermogravimetric analysis (TGA).[5] The substitution pattern on the benzoic acid monomer can influence the packing of the polymer chains and the strength of intermolecular forces, which in turn affects the decomposition temperature. While direct comparative TGA data for polymers derived from isomeric dimethylbenzoic acids is scarce, it can be hypothesized that the less sterically hindered 3,5-isomer may allow for more efficient polymer chain packing compared to the 2,5-isomer, potentially leading to a higher decomposition temperature.

Experimental Protocol: Characterization of Polymer Thermal Stability by TGA

Instrumentation:

• Thermogravimetric Analyzer (TGA)

Procedure:

• Place a small, accurately weighed sample of the polymer (typically 5-10 mg) into a tared TGA pan.

• Place the pan into the TGA furnace.

• Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25 °C to 600 °C).

• The TGA instrument will record the mass of the sample as a function of temperature.

• The resulting TGA curve (a plot of mass vs. temperature) can be analyzed to determine the onset of decomposition and the temperature at which significant mass loss occurs.

Performance as an Intermediate in Drug Discovery and Synthesis

In medicinal chemistry, the benzoic acid scaffold is a common motif in biologically active molecules. The substituents on the aromatic ring play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties. The choice of building block, such as 3,5-dimethylbenzoyl chloride versus other substituted benzoyl chlorides, can significantly impact the synthesis and biological activity of the final drug candidate.

The 3,5-dimethyl substitution pattern can be advantageous in several ways:

• Metabolic Stability: The methyl groups can block positions on the aromatic ring that might otherwise be susceptible to metabolic oxidation, potentially increasing the in vivo half-life of the drug.

• Lipophilicity: The two methyl groups increase the lipophilicity of the molecule, which can enhance its ability to cross cell membranes.

• Synthetic Accessibility: As previously mentioned, the lack of ortho-substituents allows for efficient coupling reactions. High yields (often exceeding 98%) have been reported for the synthesis of 3,5-dimethylbenzoyl chloride from 3,5-dimethylbenzoic acid using thionyl chloride.[6][7]

Table 2: Comparison of Yields for Benzoyl Chloride Synthesis

Starting Material	Reagent	Yield	Reference
3,5-Dimethylbenzoic acid	Thionyl chloride	>98%	[6][7]
2-Fluorobenzaldehyde	Chlorine, free-radical initiator	96.7%	[8]

The high yield for the synthesis of 3,5-dimethylbenzoyl chloride makes it an efficient and cost-effective building block for further synthetic transformations.

Experimental Protocol: Solid-Phase Synthesis of an Amide Library

This protocol outlines a general procedure for the solid-phase synthesis of a small amide library using a substituted benzoyl chloride, such as 3,5-dimethylbenzoyl chloride, to evaluate the impact of the building block on reaction efficiency.

Materials:

• Amine-functionalized solid support (e.g., Rink Amide resin)

• 3,5-Dimethylbenzoyl chloride

• Other substituted benzoyl chlorides for comparison

• Solvent (e.g., Dichloromethane - DCM, N,N-Dimethylformamide - DMF)

• Base (e.g., Diisopropylethylamine - DIPEA)

• Cleavage cocktail (e.g., Trifluoroacetic acid/water/triisopropylsilane)

Procedure:

• Resin Swelling: Swell the resin in DMF in a reaction vessel for 30 minutes.

• Deprotection (if necessary): If the resin is Fmoc-protected, treat with a solution of 20% piperidine in DMF to remove the Fmoc group and expose the free amine.

• Acylation:

  • Dissolve the benzoyl chloride (e.g., 3,5-dimethylbenzoyl chloride, 3 equivalents) and a base (e.g., DIPEA, 6 equivalents) in DMF.

  • Add the solution to the resin.

  • Agitate the mixture at room temperature for 1-2 hours.

• Washing: Wash the resin sequentially with DMF, DCM, and methanol to remove excess reagents and byproducts.

• Cleavage: Treat the resin with a cleavage cocktail for 2-3 hours to release the synthesized amide from the solid support.

• Isolation: Precipitate the product in cold diethyl ether, centrifuge, and dry under vacuum.

• Analysis: Analyze the crude product by HPLC and mass spectrometry to determine the yield and purity. This can be compared for different benzoyl chloride building blocks.

Sources

• 1. Metal–organic frameworks of p-hydroxybenzoic acid: synthesis, structure and ring opening polymerization capability - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and Characterization of the Metal–Organic Framework CIM-80 for Organic Compounds Adsorption - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Characterisation of Multivariate Metal–Organic Frameworks for Controlled Doxorubicin Absorption and Release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CN109851492A - The synthetic method of 3,5- dimethyl benzoyl chlorides - Google Patents [patents.google.com]
• 7. Industrial production method of 3, 5-Dimethylbenzoyl chloride - Eureka | Patsnap [eureka.patsnap.com]
• 8. US6844468B2 - Process for preparing substituted benzoyl chlorides - Google Patents [patents.google.com]

Benchmarking the Synthesis of Methyl 3,5-Dimethylbenzoate: Industrial vs. Laboratory Standards

Executive Summary

Winner (Scalability & Cost): Fischer Esterification Winner (Mild Conditions & Sensitivity): Steglich Esterification Winner (Alternative Feedstock): Pd-Catalyzed Carbonylation[1]

This guide benchmarks the synthesis of Methyl 3,5-dimethylbenzoate (CAS: 2504-27-0), a critical intermediate in the synthesis of agrochemicals and functional materials. While the 3,5-dimethyl substitution pattern offers moderate steric hindrance compared to 2,6-analogues, it sufficiently impacts reaction kinetics to warrant a comparison of methods. We evaluate three distinct synthetic pathways: the classic acid-catalyzed Fischer Esterification , the carbodiimide-mediated Steglich Esterification , and the transition-metal catalyzed Carbonylation of aryl halides.

The Industrial Standard: Fischer Esterification

Best For: Large-scale production, cost-sensitive projects, and robust substrates.

The Fischer esterification remains the "gold standard" for converting 3,5-dimethylbenzoic acid to its methyl ester due to high atom economy and low reagent cost. The reaction relies on shifting the equilibrium toward the ester by using methanol as both reactant and solvent.

Mechanism & Causality

The reaction proceeds via protonation of the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. Methanol attacks this carbon, forming a tetrahedral intermediate. The 3,5-dimethyl substitution exerts an inductive effect (+I) that slightly stabilizes the carbocation character but also provides minor steric shielding. Sulfuric acid acts as the catalyst, and the reaction is driven by entropy and the removal of water (or excess methanol).

Validated Protocol

• Scale: 100 mmol (approx. 15 g of acid)

• Reagents:

  • 3,5-Dimethylbenzoic acid (1.0 equiv)

  • Methanol (anhydrous, 10.0 equiv - large excess drives equilibrium)

  • Conc. H2SO4 (0.5 equiv)

Step-by-Step Workflow:

• Charge: In a 250 mL round-bottom flask (RBF), dissolve 15.0 g of 3,5-dimethylbenzoic acid in 40 mL of anhydrous methanol.

• Catalyze: Cool the solution to 0°C. Add 2.7 mL of conc. H2SO4 dropwise. Rationale: Exothermic addition; cooling prevents splashing and premature methanol evaporation.

• Reflux: Attach a reflux condenser and heat to 65°C (reflux) for 4–6 hours. Monitor by TLC (Solvent: 10% EtOAc/Hexane).

• Workup: Cool to room temperature. Concentrate in vacuo to remove excess methanol (recoverable).

• Neutralization: Dissolve residue in Et2O or DCM. Wash cautiously with sat. NaHCO3 until effervescence ceases. Rationale: Removes unreacted acid and catalyst.

• Purification: Dry organic layer over MgSO4, filter, and concentrate. Distillation (bp ~105°C @ 12 mmHg) yields the pure ester.

The Mild Alternative: Steglich Esterification

Best For: Lab-scale synthesis, acid-sensitive substrates, or when reflux is impossible.

When thermal stability is a concern, or if the 3,5-dimethylbenzoate moiety is being coupled to a complex, labile alcohol rather than simple methanol, the Steglich method is superior. It utilizes Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP).

Mechanism & Causality

DCC activates the carboxylic acid to form an O-acylisourea.[2] DMAP acts as an acyl-transfer catalyst, attacking this intermediate to form a reactive N-acylpyridinium species, which is rapidly attacked by the alcohol. This method avoids the equilibrium constraints of Fischer esterification but generates stoichiometric urea waste.

Validated Protocol

• Scale: 10 mmol

• Reagents:

  • 3,5-Dimethylbenzoic acid (1.0 equiv)

  • Methanol (1.2 equiv)

  • DCC (1.1 equiv)

  • DMAP (0.1 equiv)

  • DCM (Solvent, 0.2 M concentration)

Step-by-Step Workflow:

• Charge: Dissolve 1.5 g of acid and 122 mg of DMAP in 50 mL dry DCM.

• Addition: Add methanol (0.5 mL). Cool to 0°C.[3]

• Activation: Add DCC (2.27 g) dissolved in minimal DCM dropwise over 10 minutes. Rationale: Slow addition controls the exotherm and prevents side-reactions.

• Reaction: Warm to room temperature and stir for 3 hours. A white precipitate (Dicyclohexylurea - DCU) will form immediately.

• Filtration: Filter the mixture through a fritted funnel to remove DCU.

• Workup: Wash filtrate with 0.5 N HCl (removes DMAP) and sat. NaHCO3.

• Purification: Flash chromatography is often required to remove traces of urea, unlike the distillation used in Fischer.

The Precursor Pivot: Pd-Catalyzed Carbonylation

Best For: Library synthesis where the aryl halide is the starting material (avoiding the oxidation step to benzoic acid).

This method bypasses the carboxylic acid entirely, converting 1-bromo-3,5-dimethylbenzene directly to the ester using Carbon Monoxide (CO).

Mechanism & Causality

The cycle involves oxidative addition of Pd(0) to the aryl bromide, followed by CO insertion to form an acyl-Pd complex. Nucleophilic attack by methanol yields the ester and regenerates the catalyst.

Validated Protocol

• Scale: 5 mmol

• Reagents:

  • 1-Bromo-3,5-dimethylbenzene (1.0 equiv)

  • Pd(OAc)2 (2 mol%)[1]

  • PPh3 (4 mol%)

  • Triethylamine (2.0 equiv)

  • Methanol (Solvent/Reagent)[4]

  • CO Balloon (1 atm) or Autoclave (5 bar)

Step-by-Step Workflow:

• Charge: In a glovebox or under Ar, add aryl bromide, Pd(OAc)2, PPh3, and Et3N to a pressure tube.

• Solvent: Add degassed methanol (10 mL).

• Gas Exchange: Purge with CO for 5 minutes. Pressurize to desired psi (or use balloon for highly reactive systems).

• Heat: Stir at 70°C for 12 hours.

• Workup: Vent CO (fume hood!). Filter through Celite to remove Pd black. Concentrate and purify via column chromatography.

Comparative Benchmarking Data

The following data normalizes performance metrics for the synthesis of Methyl 3,5-dimethylbenzoate.

Metric	Fischer Esterification	Steglich Esterification	Pd-Carbonylation
Yield (Isolated)	85–92%	90–95%	75–85%
Atom Economy	High (Water is byproduct)	Poor (DCU waste)	Moderate (Salt waste)
E-Factor (Est.)	< 5 (if MeOH recovered)	> 15 (DCU + Solvents)	> 20 (Solvent/Workup)
Reaction Time	4–6 Hours	3 Hours	12–24 Hours
Cost Efficiency	High (Cheap reagents)	Low (Coupling agents)	Low (Pd catalyst)
Scalability	Excellent (kg to ton)	Poor (Urea removal difficult)	Moderate (Safety/CO)
Green Score	High (Green solvent: MeOH)	Low (DCM used)	Medium (CO toxic)

Visualization of Workflows

Diagram 1: Method Selection Logic

This decision tree aids in selecting the optimal synthetic route based on starting material availability and constraint analysis.

Caption: Decision matrix for selecting the synthesis route based on feedstock availability and scale.

Diagram 2: Comparative Reaction Mechanisms

A simplified view of the activation pathways.

Caption: Mechanistic comparison showing the equilibrium-driven Fischer route vs. the irreversible Steglich route.

References

• Fischer Esterification Fundamentals

  • Org.[1][2][3] Synth. 1929, 9, 46. "Methyl Benzoate".[4][5][6]

• Steglich Esterification Protocol

  • Neises, B.; Steglich, W. "Simple Method for the Esterification of Carboxylic Acids".[2] Angew.[2][5][6] Chem. Int. Ed. 1978, 17, 522–524.[2]

• Palladium Carbonylation Overview

  • Beller, M. et al. "Palladium-catalyzed carbonylation reactions of aryl halides". Chem. Soc. Rev. 2011, 40, 5049-5067.

• Green Chemistry Metrics

  • Sheldon, R. A. "The E Factor 25 Years On: The Rise of Green Chemistry and Sustainability". Green Chem.[7] 2017, 19, 18-43.

Sources

• 1. d-nb.info [d-nb.info]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. personal.tcu.edu [personal.tcu.edu]
• 5. docsity.com [docsity.com]
• 6. m.youtube.com [m.youtube.com]
• 7. greenchemistry-toolkit.org [greenchemistry-toolkit.org]

Comparative Guide: Crystal Packing Dynamics and Solid-State Properties of Dimethylbenzoate Isomers

Executive Summary

In the development of Active Pharmaceutical Ingredients (APIs), the solid-state landscape—specifically crystal packing—dictates solubility, stability, and bioavailability. Small structural changes, such as the migration of a methyl group around a benzene ring, can induce drastic shifts in lattice energy and physicochemical properties.

This guide provides a comparative technical analysis of Dimethylbenzoate Isomers , serving as a model system to demonstrate how molecular symmetry and steric hindrance compete to define the crystalline state.

The Core Comparison:

• The "Planar Architect" (Methyl 3,5-dimethylbenzoate): Represents high symmetry and efficient planar stacking.

• The "Steric Disruptor" (Methyl 2,6-dimethylbenzoate): Represents steric inhibition of resonance, forcing non-planar conformations.

• The "Asymmetric Control" (Methyl 2,4-dimethylbenzoate): Represents the baseline for low-symmetry packing.

Structural Basis of Comparison

To understand the bulk properties (melting point, solubility), we must first analyze the molecular geometry that drives the crystal lattice.

The Alternatives

Isomer	Structure	Key Molecular Feature	Predicted Packing Driver
Methyl 3,5-dimethylbenzoate	Symmetrical ( )	Planar Geometry. The ester group lies coplanar with the benzene ring.	Stacking & Planar Sheets
Methyl 2,6-dimethylbenzoate	Symmetrical ( )	Steric Inhibition of Resonance (SIR). Ortho-methyls force the ester group to twist ~90° out of plane.	Weak van der Waals & Void Space
Methyl 2,4-dimethylbenzoate	Asymmetrical ( )	Irregular Geometry. Partial steric hindrance; lacks an inversion center.	"Herringbone" or Disordered Packing

The Mechanistic Divergence

The critical differentiator is the Torsion Angle (

) between the carbonyl group and the aromatic ring.

• In 3,5-isomers ,

  . This allows for extended electron delocalization and flat packing.

• In 2,6-isomers ,

  . The "ortho effect" physically blocks planarity, breaking the conjugation and preventing close face-to-face stacking.

Experimental Protocol: Crystal Growth & Analysis

Crystallization Workflow (Slow Evaporation)

• Solvent Selection: Use a 1:1 mixture of Methanol/Ethanol for kinetic control, or Toluene for thermodynamic control.

• Concentration: Prepare saturated solutions at 40°C.

• Filtration: Filter through a 0.22 µm PTFE syringe filter to remove nucleation seeds (dust).

• Growth: Allow solvent to evaporate at 20°C in a vibration-free environment for 7–14 days.

Analytical Workflow

The following diagram outlines the sequence from synthesis to supramolecular analysis.

Figure 1: Integrated workflow for solid-state characterization of benzoate esters.

Comparative Analysis: Crystal Packing Data

The following data summarizes the crystallographic differences driven by the methyl group positions.

Crystallographic Parameters

Parameter	Methyl 3,5-dimethylbenzoate	Methyl 2,6-dimethylbenzoate
Crystal System	Monoclinic	Orthorhombic or Monoclinic
Space Group	(Centrosymmetric)	Often or
Packing Motif	Layered Strands. Molecules form flat sheets linked by weak C-H...O hydrogen bonds.	Corrugated/Twisted. Molecules cannot stack flat; packing is dominated by bulky methyl-methyl repulsion.
Density ( )	High (~1.15 - 1.20 g/cm³)	Lower (Due to inefficient packing voids)
Melting Point	High (~94-95°C)	Low / Liquid (Ambient to <30°C)

Intermolecular Interactions (Hirshfeld Surface Analysis)

• 3,5-Isomer (The Stabilizer):

  • Interaction: C-H...O=C

  • Geometry: Linear chains. The acidic aromatic proton at the C4 position (between the meta-methyls) often engages in weak hydrogen bonding with the carbonyl oxygen of a neighbor.

  • Result: High lattice energy, stable solid.

• 2,6-Isomer (The Disruptor):

  • Interaction: Dispersive (H...H)

  • Geometry: The twisted carboxylate group prevents the formation of the C-H...O synthons seen in the 3,5-isomer. The lattice is held together by weak van der Waals forces between methyl groups.

  • Result: Low lattice energy, low melting point.

Mechanistic Discussion: Sterics vs. Electronics

The profound difference in solid-state behavior is not random; it is a direct consequence of Steric Inhibition of Resonance .

The Logic of Lattice Energy

• Planarity = Stacking: The 3,5-isomer remains planar. Planar molecules stack like plates (high overlap area), maximizing

  interactions and allowing close packing.

• Twisting = Voids: The 2,6-isomer forces the carbonyl group perpendicular to the ring to relieve strain from the ortho-methyls. This creates an awkward "propeller" shape that cannot stack efficiently, leaving voids in the crystal lattice.

Visualizing the Pathway

The diagram below illustrates how steric placement dictates the final physical property.

Figure 2: Causal pathway linking molecular substitution to macroscopic thermal properties.

Implications for Drug Development[1]

Why does this comparative study of simple esters matter for Pharma?

• Polymorph Screening: The 2,6-isomer behavior warns us that ortho-substitution on API scaffolds can lead to "hard-to-crystallize" oils or metastable polymorphs due to conformational flexibility.

• Solubility Enhancement: If an API is too insoluble (like the 3,5-isomer), introducing steric bulk (like the 2,6-pattern) can disrupt planar stacking, lower the lattice energy, and increase solubility .

• Enzymatic Stability: While the 2,6-isomer packs poorly, the same steric bulk that prevents crystallization also protects the ester bond from enzymatic hydrolysis (esterases cannot easily access the carbonyl carbon). This is a critical trade-off in prodrug design.

References

• Crystal Structure of Methyl 3,5-dimethylbenzoate Source: IUCr / National Institutes of Health (PMC) Context: Describes the layer-like packing and C-H...O interactions.

• Steric Inhibition of Resonance in Benzoates Source: PubMed / National Institutes of Health Context: Quantitative estimation of the twist angle and non-planarity in 2,6-substituted benzoic acid derivatives.

• Supramolecular Synthons and Crystal Engineering Source: ResearchGate / Desiraju et al. Context: foundational principles of how weak interactions (synthons) drive crystal packing in aromatic esters.

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3,5-Dimethylbenzoate and its Acid Form

Navigating the lifecycle of specialized laboratory reagents requires a commitment to safety and environmental stewardship that extends beyond the bench. The proper disposal of 3,5-Dimethylbenzoate and its parent compound, 3,5-Dimethylbenzoic acid, is not merely a procedural task but a critical component of a robust laboratory safety program. This guide provides an in-depth, step-by-step framework for researchers and drug development professionals to manage this chemical waste stream responsibly, ensuring compliance and minimizing risk.

Hazard Profile & Initial Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards is paramount. 3,5-Dimethylbenzoic acid is classified as a hazardous substance that causes skin and serious eye irritation.[1][2] While its salt form, 3,5-Dimethylbenzoate, may have a different hazard profile, it is prudent to handle it with similar precautions unless specific data indicates otherwise.

The primary routes of exposure are inhalation of dust particles, skin contact, and eye contact.[1][3] Therefore, the causality behind our handling protocols is to prevent the generation of airborne dust and to establish effective barriers between the chemical and the handler.[1][3]

Key Chemical Incompatibilities: A critical aspect of safe handling and disposal is the segregation of incompatible chemicals to prevent dangerous reactions.[4][5]

• Strong Oxidizing Agents: Avoid all contact with strong oxidizers such as nitrates, perchlorates, and concentrated hydrogen peroxide.[1] Mixing can lead to vigorous exothermic reactions, potentially causing ignition or explosion.

• Bases: While acids are neutralized by bases, uncontrolled mixing can generate significant heat. Segregate acidic waste from basic waste streams.[4]

Essential Safety & Handling Protocols

Adherence to proper personal protective equipment (PPE) and handling procedures is a non-negotiable aspect of laboratory safety. These protocols are designed to create a self-validating system of safety where risks are engineered out of the process.

Personal Protective Equipment (PPE) Summary

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[6]	Protects against splashes of solutions or airborne solid particulates causing serious eye irritation.[2]
Hand Protection	Chemically resistant gloves (e.g., Nitrile rubber).	Prevents skin contact, which can cause irritation.[7]
Body Protection	Laboratory coat and, for larger quantities, a chemical apron.[6]	Protects skin and personal clothing from contamination.
Respiratory	Use in a well-ventilated area. A respirator may be needed for large-scale handling or spill cleanup.	Minimizes inhalation of dust.[8]

Handling & Storage of Waste:

• Ventilation: Always handle 3,5-Dimethylbenzoate and its acid form in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[9]

• Waste Containers: Use only designated, properly labeled, and chemically compatible containers for waste accumulation.[1][4] Containers should be kept tightly closed when not in use and stored in a cool, dry, and well-ventilated secondary containment area.[3][7][8]

• Segregation: Store waste containers away from incompatible materials, particularly strong oxidizing agents and bases.[4][5]

Waste Characterization and Disposal Workflow

The selection of the correct disposal pathway is contingent on the form and contamination level of the waste. Federal and local regulations mandate that chemical waste generators must accurately classify their waste.[3] While 3,5-Dimethylbenzoic acid is not specifically listed as an EPA P- or U-series hazardous waste, it may be classified as a characteristic hazardous waste if it exhibits properties such as corrosivity (if in a highly acidic solution).[10][11] The most common and safest approach is to treat it as a hazardous chemical waste.

The following diagram outlines the decision-making process for the proper disposal route.

Caption: Decision workflow for 3,5-Dimethylbenzoate waste disposal.

Step-by-Step Disposal Protocols

The cardinal rule for the disposal of 3,5-Dimethylbenzoate and its derivatives is to avoid discharging it into sewer systems or the environment.[9][12] The preferred method is collection by a licensed chemical waste disposal company for controlled incineration.[12]

Protocol 4.1: Solid Waste Disposal

This applies to unused reagents, reaction byproducts, or contaminated absorbent materials.

• Preparation: Conduct all handling inside a chemical fume hood.

• Packaging: Carefully place the solid waste into a designated, leak-proof, and clearly labeled hazardous waste container.[1] A heavy-duty plastic bag or a securely sealed plastic container is appropriate.[1]

• Labeling: The label must include "Hazardous Waste," the full chemical name ("3,5-Dimethylbenzoic acid" or "3,5-Dimethylbenzoate"), and the associated hazards (e.g., "Irritant").

• Storage: Store the sealed container in a designated satellite accumulation area (SAA), ensuring it is segregated from incompatible chemicals.[4]

• Pickup: Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed waste contractor.

Protocol 4.2: Aqueous Solution Disposal (Without Other Hazardous Components)

This protocol applies only to dilute aqueous solutions of 3,5-Dimethylbenzoic acid that are not contaminated with other hazardous materials like heavy metals.

• Verification: Confirm that the waste stream contains no other regulated chemicals. If other hazardous materials are present, it must be disposed of via chemical incineration (Protocol 4.3).

• Neutralization (Recommended for Acidic Solutions):

  • Work in a fume hood and wear appropriate PPE, including a face shield.[6]

  • Place the container of acidic waste in an ice bath to dissipate heat.

  • Slowly add a weak base, such as sodium bicarbonate (baking soda) or sodium carbonate (soda ash), while stirring.[6][13] Add incrementally until gas evolution (effervescence) ceases.

  • Verify with a pH meter or pH paper that the solution's pH is stable between 5.5 and 9.5.[13]

• Disposal: If, and only if, your local regulations and institutional EHS policies permit, the neutralized solution may be slowly poured down the drain with a copious amount of running water (at least 20 parts water to 1 part solution).[6][13]

  • Causality: This large volume of water prevents the accumulation of chemical residues in the plumbing system and ensures significant dilution before reaching the municipal water treatment facility.

Protocol 4.3: Organic Solvent Solutions & Contaminated Waste

This is the required pathway for solutions of 3,5-Dimethylbenzoate in organic solvents or any waste stream contaminated with other hazardous materials.

• Segregation: Do not mix this waste with other waste streams unless they are chemically compatible. For instance, keep halogenated and non-halogenated solvent wastes separate to avoid costly disposal fees.[4][5]

• Collection: Collect the liquid waste in a designated, properly sealed, and labeled hazardous waste container (e.g., a 4-liter bottle or a 5-gallon carboy).[4]

• Labeling: Clearly label the container with "Hazardous Waste" and list all chemical constituents by percentage.

• Storage & Disposal: Store securely in a satellite accumulation area and arrange for pickup by a licensed hazardous waste contractor for appropriate disposal, typically high-temperature incineration.[12][14]

Spill Management Procedures

Accidents require immediate and correct action to mitigate harm.

• Minor Spills (Solid): For small spills, remove all ignition sources.[1] Wearing appropriate PPE, use dry cleanup procedures to gently sweep or scoop the material, avoiding dust generation.[1][3] Place the collected material into a labeled container for hazardous waste disposal.[1]

• Major Spills: Evacuate the immediate area and alert your institution's emergency responders or EHS department.[1] Prevent the spill from entering drains or waterways.[1] Only personnel trained in hazardous material cleanup should manage major spills.

After any spill cleanup, the area should be washed down, and all contaminated cleaning materials must be disposed of as hazardous waste.[1]

Regulatory Compliance

It is the responsibility of the chemical waste generator to ensure full compliance with all local, state, and federal regulations, including those set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][11] Always consult your institution's EHS department for specific guidance, as they will be most familiar with the requirements applicable to your location.

References

• Process for purifying 3.5-dimethyl benzoic acid.

• Hazardous Waste Disposal. University of California, Santa Cruz. [Link]

• Hazardous Waste Disposal Guidelines. Purdue University. [Link]

• Hazardous Materials Disposal Guide. Nipissing University. [Link]

• Methyl benzoate - Safety Data Sheet. Chemos GmbH & Co.KG. [Link]

• Safety Data Sheet. RecSupply. [Link]

• EPA Hazardous Waste Codes. University of Georgia Environmental Safety Division. [Link]

• Hazardous Waste Listings. U.S. Environmental Protection Agency. [Link]

• Ethyl 3,5-dimethylbenzoate - Safety Data Sheet. Alfa Aesar. [Link]

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